Lumefantrine Impurity A

Core Science & Biosynthesis

Comprehensive Technical Guide on Lumefantrine Impurity A: Structural Elucidation, Mechanistic Origin, and Analytical Profiling

Executive Summary

Lumefantrine is a highly efficacious aryl amino alcohol antimalarial active pharmaceutical ingredient (API), most commonly co-formulated with artemether to combat multidrug-resistant Plasmodium falciparum. As regulatory agencies (such as the FDA and EMA) tighten thresholds for process-related impurities and degradation products, rigorous impurity profiling has become paramount. Lumefantrine Impurity A (CAS: 1331642-68-2) is a critical, process-related regioisomer formed during the synthesis of the API[1].

This whitepaper provides an in-depth technical analysis of Lumefantrine Impurity A, detailing its chemical structure, the mechanistic causality of its formation, and self-validating analytical protocols for its chromatographic isolation and mass spectrometric identification.

Chemical Identity & Structural Elucidation

Lumefantrine Impurity A is a structural isomer (specifically, a regioisomer) of lumefantrine[2]. While lumefantrine is a 1-aryl-2-aminoethanol derivative, Impurity A is a 2-aryl-2-aminoethanol derivative. This subtle positional inversion of the hydroxyl and dibutylamino groups results in near-identical physicochemical properties, making chromatographic separation highly challenging without optimized methods[3].

Table 1: Comparative Chemical Properties

Property	Lumefantrine (API)	Lumefantrine Impurity A
CAS Number	82186-77-4	1331642-68-2
IUPAC Name	(1RS)-2-(dibutylamino)-1-[(9Z)-2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl]ethanol	(Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol
Molecular Formula	C₃₀H₃₂Cl₃NO	C₃₀H₃₂Cl₃NO
Molecular Weight	528.94 g/mol	528.94 g/mol
Structural Class	1-aryl-2-aminoethanol	2-aryl-2-aminoethanol
Relative Retention Time (RRT)	1.00	~0.52
ESI-MS Base Peak (m/z)	528.10	528.10

Mechanistic Origin: The Causality of Regioselectivity

To control an impurity, a chemist must first understand the thermodynamic and kinetic drivers of its formation. Lumefantrine Impurity A is primarily a process-related impurity arising from a regioselective error during the penultimate step of lumefantrine synthesis: the aminolysis of a fluorene epoxide intermediate.

The Epoxide Ring-Opening Mechanism

During synthesis, 2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)oxirane is reacted with dibutylamine. The epoxide ring is asymmetric, presenting two potential sites for nucleophilic attack:

• The β-Carbon (Terminal): This primary carbon is less sterically hindered. Under typical conditions, the bulky dibutylamine nucleophile preferentially attacks here via an S_N2 mechanism, pushing the oxygen to the α-carbon. This major pathway yields the desired API, Lumefantrine .

• The α-Carbon (Internal): This secondary carbon is adjacent to the bulky fluorene ring system, making it highly sterically hindered. However, due to minor fluctuations in reaction temperature or solvent polarity, a small fraction of the nucleophile attacks this position. The oxygen is pushed to the terminal β-carbon, yielding the regioisomer, Lumefantrine Impurity A .

Mechanistic bifurcation during epoxide aminolysis leading to Lumefantrine and Impurity A.

Analytical Profiling & Chromatographic Separation

Because Impurity A and Lumefantrine share the exact same molecular weight (528.94 g/mol ) and nearly identical UV absorption profiles (λ_max ≈ 234 nm), standard one-factor-at-a-time (OFAT) chromatographic methods often fail to achieve baseline resolution[3].

To overcome this, modern analytical workflows employ a Central Composite Design (CCD) . By statistically modeling the interactions between mobile phase composition (Acetonitrile ratio), flow rate, and column oven temperature, scientists can establish a robust design space that guarantees the separation of Impurity A from the API and other degradants (such as the Desbenzylketo derivative, DBK)[4].

Analytical workflow utilizing Central Composite Design for robust impurity profiling.

Step-by-Step Experimental Protocols

The following protocol outlines a self-validating, stability-indicating RP-HPLC-DAD/MS method designed to accurately quantify Lumefantrine Impurity A.

Protocol: Stability-Indicating RP-HPLC-DAD/MS Method

Objective: Achieve baseline resolution (R_s > 1.5) between Lumefantrine, Impurity A, and degradation products.

Step 1: System Suitability Test (SST) Preparation (Self-Validation)

• Action: Prepare a resolution solution containing Lumefantrine API (1.0 mg/mL), Lumefantrine Impurity A (0.1 mg/mL), and DBK impurity (0.1 mg/mL) in an Acetonitrile:Water (50:50 v/v) diluent.

• Causality: This step ensures the system is self-validating. If the column chemistry has degraded or the mobile phase is prepared incorrectly, the closely eluting regioisomers will co-elute. The run must be aborted unless R_s > 1.5 is achieved between Impurity A and Lumefantrine.

Step 2: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic acid in MS-grade Acetonitrile.

• Causality: Formic acid acts as a volatile ion-pairing agent. It suppresses the ionization of surface silanols on the C18 column (preventing peak tailing of the secondary/tertiary amines) while remaining perfectly compatible with positive-ion Electrospray Ionization (ESI-MS).

Step 3: Chromatographic Execution (CCD Optimized Parameters)

• Column: High-purity C18 (250 mm × 4.6 mm, 5 µm particle size).

• Flow Rate: 1.0 mL/min.

• Column Oven Temperature: 35°C (Strictly controlled to maintain reproducible diffusion kinetics).

• Gradient Program:

  • 0–5 min: 10% B

  • 5–25 min: Linear ramp to 90% B

  • 25–30 min: Hold at 90% B

  • 30–35 min: Return to 10% B for re-equilibration.

Step 4: Dual Detection & Data Extraction

• DAD-UV Detection: Monitor at 234 nm. This is the isosbestic point for fluorene derivatives, ensuring maximum sensitivity for both the API and Impurity A[3].

• ESI-MS Detection: Operate in positive ion mode. Capillary voltage at 3.5 kV.

• Analysis: Extract the ion chromatogram (EIC) at m/z 528.10. Identify Lumefantrine Impurity A at an approximate Relative Retention Time (RRT) of 0.52. Confirm identity by observing the characteristic isotopic distribution of the three chlorine atoms (³⁵Cl at ~75.8% and ³⁷Cl at ~24.2%)[3].

References

• Pharmace Research Laboratory. Lumefantrine Impurity A - Chemical Properties and IUPAC Specifications. Available at: [Link]

• SynZeal Research. Lumefantrine Impurity A Reference Standards and Characterization. Available at: [Link]

• Malaria Journal (via NCBI PMC). Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine. DOI: 10.1186/1475-2875-10-51. Available at:[Link]

• ResearchGate. The development and validation of a fast stability indicating RP-HPLC method for quantification of lumefantrine and its organic impurities using central composite experimental design. Available at: [Link]

Sources

• 1. pharmaceresearch.com [pharmaceresearch.com]
• 2. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 3. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Synthesis Pathway and Formation Mechanism of Lumefantrine Impurity A: A Comprehensive Technical Guide

Executive Summary

Lumefantrine is a critical aryl amino alcohol antimalarial, globally deployed in Artemisinin-based Combination Therapies (ACTs) to combat Plasmodium falciparum. During the bulk synthesis of the Active Pharmaceutical Ingredient (API), strict control of regioselectivity is required to prevent the formation of structurally related byproducts. Lumefantrine Impurity A is the primary regioisomeric byproduct formed during the synthesis. Understanding its formation mechanism—rooted in the divergent ring-opening of an epoxide intermediate—is essential for process chemists aiming to optimize API yield and for analytical scientists developing reference standards for pharmacopeial compliance.

Chemical Architecture & Structural Divergence

Lumefantrine and Impurity A are exact constitutional isomers (regioisomers). The structural divergence originates entirely from the position of the dibutylamino and hydroxyl groups along the ethyl chain extending from the fluorene core.

Table 1: Quantitative Structural Comparison

Parameter	Lumefantrine (API)	Lumefantrine Impurity A
IUPAC Name	(1RS,Z)-2-(dibutylamino)-1-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol	(RS,Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol
CAS Registry Number	82186-77-4	1331642-68-2
Molecular Formula	C 3​0 H 3​2 Cl 3​ NO	C 3​0 H 3​2 Cl 3​ NO
Molecular Weight	528.94 g/mol	528.94 g/mol
Functional Motif	Secondary Alcohol	Primary Alcohol
Regiochemistry	Amine at Terminal C2, OH at Benzylic C1	Amine at Benzylic C1, OH at Terminal C2

Mechanistic Pathway: The Epoxide Junction

The synthesis of Lumefantrine relies on the critical intermediate 2-(2,7-dichloro-9H-fluoren-4-yl)oxirane . The formation of Impurity A is dictated by the regioselectivity of the nucleophilic attack by dibutylamine on this epoxide ring[1].

• The Normal Pathway (Steric Control / S N​ 2): Under standard, optimized conditions, the bulky secondary amine (dibutylamine) attacks the less sterically hindered terminal carbon (C2) of the oxirane ring. This classic S N​ 2 trajectory yields a secondary alcohol intermediate, which subsequently undergoes a Knoevenagel condensation with p-chlorobenzaldehyde to form Lumefantrine.

• The Abnormal Pathway (Electronic Control / S N​ 1-like): The internal carbon (C1) of the oxirane is directly attached to the electron-rich fluorene ring. This benzylic position can stabilize a partial positive charge. If the C-O bond is polarized (e.g., by high temperatures or trace Lewis acidic impurities), the transition state shifts toward an S N​ 1-like character. The nucleophile attacks the more substituted, electronically stabilized benzylic carbon, yielding a primary alcohol intermediate. Following Knoevenagel condensation, this intermediate becomes Impurity A [2].

Regioselective divergence in epoxide ring opening leading to Lumefantrine and Impurity A.

Targeted Synthesis Protocol for Impurity A

To develop robust HPLC analytical methods, process chemists must deliberately synthesize Impurity A as a reference standard[3]. The following self-validating protocol utilizes Lewis acid catalysis to intentionally invert the natural regioselectivity of the epoxide opening[2].

Step 1: Regioselective Epoxide Opening (Lewis Acid Catalyzed)

• Objective: Force the abnormal opening of the epoxide at the benzylic position.

• Procedure: Dissolve 1.0 eq of 2-(2,7-dichloro-9H-fluoren-4-yl)oxirane in anhydrous dichloromethane (DCM). Add 0.1 eq of Zinc Oxide (ZnO) as a Lewis acid catalyst, followed by 1.2 eq of Trimethylsilyl chloride (TMSCl). Stir the mixture strictly at 15–20 °C for 4 hours.

• Causality: ZnO coordinates to the epoxide oxygen, weakening the benzylic C-O bond via electronic stabilization from the fluorene ring. TMSCl acts as the chloride source, attacking the C1 position to yield a chloro-TMS ether.

• Validation Checkpoint: TLC (Hexane:EtOAc 8:2) should show complete consumption of the epoxide. LC-MS will confirm the mass of the chloro-TMS ether intermediate.

Step 2: Amination via Nucleophilic Substitution

• Objective: Introduce the dibutylamino group at the C1 position.

• Procedure: Concentrate the organic layer from Step 1. Redissolve the crude intermediate in acetonitrile. Add 3.0 eq of di-n-butylamine and 2.0 eq of anhydrous potassium carbonate (K 2​ CO 3​ ). Heat to reflux (~82 °C) for 12 hours.

• Causality: The primary chloride is highly reactive toward nucleophilic substitution. K 2​ CO 3​ neutralizes the generated HCl, preventing the protonation of dibutylamine and driving the reaction to completion.

• Validation Checkpoint: Reaction mixture aliquots analyzed by HPLC should indicate the formation of the TMS-protected amino alcohol.

Step 3: TMS Deprotection

• Objective: Unmask the primary hydroxyl group.

• Procedure: Cool the mixture to room temperature. Add 1M aqueous HCl until the pH is slightly acidic (pH 5-6), stir for 1 hour, then neutralize with saturated NaHCO 3​ . Extract with ethyl acetate.

• Causality: The silyl ether is highly labile under mild aqueous acidic conditions, rapidly hydrolyzing to yield the primary alcohol: 2-(dibutylamino)-2-(2,7-dichloro-9H-fluoren-4-yl)ethan-1-ol.

• Validation Checkpoint: 1 H-NMR of the isolated product must show the disappearance of the TMS singlet (~0.1 ppm) and the presence of a primary alcohol proton.

Step 4: Knoevenagel Condensation

• Objective: Form the final conjugated alkene (Impurity A).

• Procedure: Dissolve the intermediate in absolute ethanol. Add 1.5 eq of p-chlorobenzaldehyde and 2.0 eq of sodium hydroxide (NaOH). Reflux for 15 hours. Cool to 0 °C to precipitate the product. Recrystallize from 2-propanol.

• Causality: The highly acidic protons at the C9 position of the fluorene ring undergo deprotonation by NaOH, initiating a Knoevenagel-type condensation with the aldehyde. Recrystallization from 2-propanol thermodynamically enriches the desired (Z)-isomer.

• Validation Checkpoint: HPLC purity >98%. High-resolution mass spectrometry (HRMS) should confirm a molecular weight of 528.94 g/mol .

Process Control & Mitigation Strategies

To suppress the formation of Impurity A during commercial API manufacturing, the following kinetic and thermodynamic controls must be enforced:

• Strict Temperature Control: The normal S N​ 2 pathway has a lower activation energy but is sterically hindered. The abnormal S N​ 1-like pathway has a higher activation energy barrier. Maintaining lower temperatures during the amination step prevents the system from acquiring the thermal energy required to overcome the S N​ 1-like barrier.

• Catalyst/Impurity Purging: Trace Lewis acids (e.g., residual aluminum from the initial Friedel-Crafts chloroacylation of fluorene) can coordinate to the epoxide, drastically lowering the barrier for the abnormal benzylic opening. Rigorous aqueous washing of the intermediate prior to epoxide formation is mandatory to prevent inadvertent catalysis.

• Solvent Optimization: While polar protic solvents (like ethanol) are standard for the amination step, prolonged exposure can hydrogen-bond with the epoxide oxygen, slightly polarizing the C-O bond. Minimizing reaction time and avoiding highly ionizing conditions reduces the baseline formation of the regioisomer.

References

• Fuenfschilling, P. C., et al. (2007). "An Improved Manufacturing Process for the Antimalaria Drug Coartem. Part II." Organic Process Research & Development.[Link]

• Anhui Biochem United Pharmaceutical Co Ltd. (2017). "LUMEFANTRINE isomers and preparation method thereof.

• Ioset, J. R., et al. (2011). "Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine." Malaria Journal.[Link]

In-Depth Technical Guide: Degradation Pathway of Lumefantrine API to Impurity A

Executive Summary

Lumefantrine is a critical aryl amino alcohol antimalarial agent, typically co-formulated with artemether to combat multidrug-resistant Plasmodium falciparum. Ensuring the stability of its active pharmaceutical ingredient (API) is paramount for efficacy and safety, particularly in tropical climates where environmental stress is high[1]. This whitepaper elucidates the structural, mechanistic, and analytical profile of Lumefantrine Impurity A , a major degradation product. By dissecting the aziridinium-mediated rearrangement pathway and detailing a self-validating forced degradation protocol, this guide provides pharmaceutical scientists with the authoritative grounding needed for robust impurity profiling and formulation design.

Structural Elucidation: Lumefantrine vs. Impurity ALumefantrine (CAS: 82186-77-4) features a highly lipophilic fluorene ring attached to a β -amino alcohol side chain[2]. Its chemical name is (1RS)-2-(dibutylamino)-1-[(9Z)-2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl]ethanol.

Under specific stress conditions, the API undergoes a structural rearrangement to form (CAS: 1331642-68-2)[2], chemically identified as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[3].

The critical difference lies in the regiochemistry of the side chain: Lumefantrine is a secondary alcohol, whereas Impurity A is a primary alcohol resulting from the migration of the dibutylamino group.

Mechanistic Pathway: The Aziridinium Intermediate

The conversion of Lumefantrine to Impurity A is not a simple oxidation or hydrolysis; it is a classic neighboring-group participation (NGP) rearrangement characteristic of β -amino alcohols.

• Activation: Under acidic or elevated thermal stress, the secondary hydroxyl group of Lumefantrine is protonated, converting it into a superior leaving group ( −OH2+​ ).

• Cyclization: The lone pair of electrons on the adjacent nitrogen atom performs an intramolecular nucleophilic attack, displacing the water molecule. This generates a highly reactive, strained 3-membered aziridinium ion intermediate.

• Regioselective Ring Opening: The aziridinium ring is susceptible to nucleophilic attack by water. Attack at the benzylic/fluorenylic carbon regenerates the original Lumefantrine API. However, attack at the less sterically hindered terminal methylene carbon yields the rearranged primary alcohol—Impurity A. The steric bulk of the fluorene system heavily influences this regioselectivity, driving the formation of the degradation product.

Mechanistic pathway of Lumefantrine degradation to Impurity A via an aziridinium intermediate.

Experimental Workflows: Forced Degradation and Analytical Profiling

To accurately profile Impurity A, a self-validating forced degradation study must be executed[4]. The protocol below ensures that degradation is isolated to the stress phase and does not occur artifactually during chromatographic separation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of Lumefantrine API in 10 mL of a suitable cosolvent (e.g., Acetonitrile/Water 50:50 v/v) to ensure complete solubilization of the highly lipophilic compound.

• Acidic Stress Induction: Add 1.0 mL of 1M HCl to the solution. Seal the volumetric flask and incubate in a dark, temperature-controlled chamber at 60°C for 72 hours[4].

  • Causality: The elevated temperature accelerates the kinetic rate of the aziridinium formation, while the acid provides the necessary protons to activate the hydroxyl leaving group.

• Neutralization (Critical Step): Remove the sample and cool to room temperature. Add exactly 1.0 mL of 1M NaOH to neutralize the solution.

  • Causality: Neutralization quenches the reaction, preventing further degradation within the HPLC autosampler or on the acidic silica-based stationary phase. This creates a self-validating snapshot of the degradation profile.

• Dilution: Dilute the neutralized sample to a working concentration of 100 µg/mL using the mobile phase.

• Chromatographic Analysis: Inject 10 µL into an HPLC-DAD system[5].

  • Column: C18 (150 x 4.6 mm, 3 µm)

  • Mobile Phase: 0.1% Formic acid in Water : Acetonitrile (10:90 v/v).

  • Causality: The high organic modifier (90% ACN) is required to elute the bulky, non-polar fluorene derivatives within a practical run time (<10 mins) while maintaining sharp peak shapes[5].

  • Flow Rate: 1.6 mL/min.

  • Detection: UV at 265 nm.

Step-by-step experimental workflow for the forced degradation and HPLC analysis of Lumefantrine.

Data Presentation

The chromatographic separation of Lumefantrine and its degradation products is highly dependent on the polarity shifts induced by structural rearrangements. Impurity A, being a primary alcohol, exhibits slightly different hydrogen-bonding dynamics with the stationary phase compared to the secondary alcohol of the API, resulting in a distinct retention profile.

Table 1: Chromatographic Properties and Stress Conditions for Lumefantrine and Key Impurities

Compound	Chemical Formula	Retention Time (min)*	Relative Retention Time (RRT)	Primary Stress Condition
Lumefantrine (API)	C₃₀H₃₂Cl₃NO	1.90	1.00	N/A (Control)
Impurity A	C₃₀H₃₂Cl₃NO	~3.00	~1.58	Acidic (1M HCl, 60°C)
Desbenzylketo (DBK)	C₂₃H₂₇Cl₂NO₃	1.26	0.66	Oxidative (H₂O₂, 60°C)
Lumefantrine N-oxide	C₃₀H₃₂Cl₃NO₂	3.17	1.66	Oxidative (H₂O₂, 60°C)

*Note: Retention times are approximate and based on an isocratic elution method (10:90 v/v Aqueous:ACN) at 1.6 mL/min[5],[6].

Conclusion

The degradation of Lumefantrine to Impurity A is a structurally fascinating process driven by neighboring-group participation, resulting in a stable primary alcohol regioisomer. By understanding the aziridinium intermediate pathway, formulation scientists can better design excipient matrices that minimize proton-donating microenvironments, thereby extending the shelf-life of this vital antimalarial therapy. Rigorous, neutralized forced degradation protocols remain the gold standard for validating the presence and quantity of Impurity A in finished pharmaceutical products.

References

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine Source: Malaria Journal (Vangheluwe, E., et al., 2011) URL:[Link]

• The development and validation of a fast stability indicating RP-HPLC method for quantification of lumefantrine and its organic impurities using central composite experimental design Source: International Journal of Applied Pharmaceutics (Ramesh, T. G. Y., & Prasad, R., 2023) URL:[Link]

• Degradation of Artemisinin-Based Combination Therapies Under Tropical Conditions Source: The American Journal of Tropical Medicine and Hygiene (Hall, Z., et al., 2016) URL:[Link]

Sources

• 1. actconsortium.mesamalaria.org [actconsortium.mesamalaria.org]
• 2. Lumefantrine Impurity A (Z-Isomer) [chemicalbook.com]
• 3. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 4. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]

Lumefantrine Impurity A: An In-Depth Technical Guide on Molecular Weight, Exact Mass, and Analytical Profiling

Executive Summary & Clinical Context

Lumefantrine is a highly lipophilic aryl amino alcohol widely utilized in artemisinin-based combination therapies (ACTs) for treating Plasmodium falciparum malaria. Ensuring the safety and efficacy of this active pharmaceutical ingredient (API) requires rigorous monitoring of its related substances. Among these, Lumefantrine Impurity A is a critical quality attribute (CQA). This whitepaper provides an authoritative breakdown of its physicochemical properties, structural identity, and the analytical logic required to differentiate it from the parent API.

Structural Identity and Physicochemical PropertiesLumefantrine Impurity A (CAS: 1331642-68-2)[1] is a positional isomer of lumefantrine. While the parent drug is chemically (1RS)-2-(dibutylamino)-1-[(Z)-2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl]ethanol, Impurity A features a swapped configuration on the side chain, specifically(Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[2].

Because it is an isomer, it shares the exact same elemental composition as the API, making its molecular weight and exact mass identical to lumefantrine.

Table 1: Quantitative Physicochemical Parameters

Parameter	Value	Analytical Significance
Molecular Formula	C30H32Cl3NO[]	Identical to API; requires MS/MS for differentiation.
Molecular Weight	528.94 g/mol []	Used for standard gravimetric preparations.
Monoisotopic Exact Mass	527.15 Da[2]	Base mass for high-resolution MS targeting.
Theoretical [M+H]+	528.16 Da	Primary precursor ion in positive ESI mode.
Empirical m/z (Literature)	528.10[2]	Observed most abundant ion in standard LC-MS[2].
Isotopic Signature	Cl3 Cluster	Confirms presence of 3 chlorine atoms (M, M+2, M+4).

The Causality of Analytical Choices: Why Exact Mass is Insufficient

In mass spectrometry, the2[2] represents the exact mass of the molecule composed of the most abundant isotopes (e.g., ^12C, ^1H, ^35Cl). Because Impurity A and Lumefantrine are positional isomers, high-resolution mass spectrometry (HRMS) alone cannot distinguish them based on intact precursor mass.

To achieve unambiguous identification, a self-validating, orthogonal analytical system must be deployed:

• Chromatographic Resolution (UHPLC): The structural shift of the hydroxyl group from the 1-position to the 2-position alters the molecule's hydrogen-bonding network and dipole moment. This slight polarity difference allows baseline separation on a C18 stationary phase.

• Isotopic Pattern Recognition: The presence of three chlorine atoms creates a highly specific isotopic distribution (approximately 27:27:9:1 for the nominal masses M : M+2 : M+4 : M+6).2[2] and not a matrix interference.

• Tandem Mass Spectrometry (MS/MS): Collision-Induced Dissociation (CID) yields different fragment ions. The cleavage around the alpha and beta carbons of the side chain differs due to the swapped positions of the dibutylamino and hydroxyl groups.

Experimental Protocol: LC-HRMS Profiling Workflow

The following step-by-step methodology outlines a robust workflow for the isolation and quantification of Lumefantrine Impurity A.

Step 1: System Suitability and Sample Preparation

• Causality: Lumefantrine is susceptible to degradation. 2[2] to prevent in-situ generation of impurities, which would result in false positives.

• Procedure:

  • Prepare a blank solution of Acetonitrile:Water (50:50, v/v) containing 0.1% formic acid.

  • Prepare an API sample at 1.0 mg/mL in the diluent.

  • Spike a known concentration of Impurity A reference standard (e.g., 0.1% w/w relative to API) to validate recovery.

  • Store vials in the autosampler compartment strictly at 5°C.

Step 2: Chromatographic Separation

• Causality: A gradient elution is necessary because lumefantrine is highly lipophilic (logP ~ 8.5). A high organic mobile phase elutes the API, while the gradient ensures early-eluting polar degradants are also captured.

• Procedure:

  • Use a sub-2 µm C18 UHPLC column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water. Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Run a linear gradient from 40% B to 95% B over 15 minutes at a flow rate of 0.4 mL/min.

Step 3: High-Resolution Mass Spectrometry (ESI+)

• Causality: ESI+ is chosen because the dibutylamino group is readily protonated.

• Procedure:

  • Operate the HRMS (Orbitrap or Q-TOF) in positive mode.

  • Set the capillary voltage to 3.5 kV and desolvation temperature to 350°C.

  • Target the [M+H]+ precursor ion at m/z 528.1622 with a mass extraction window of ± 5 ppm.

Step 4: MS/MS Fragmentation and Data Analysis

• Causality: Confirms the positional isomer structure against the API.

• Procedure:

  • Apply a normalized collision energy (NCE) of 25-30 eV.

  • Verify the Cl3 isotopic distribution (M, M+2, M+4) of the precursor ion.

  • Compare the product ion spectra of the separated Impurity A peak against the API peak to confirm identity.

Workflow Visualization

LC-HRMS workflow for the isolation and confirmation of Lumefantrine Impurity A.

References

• Title: CAS 1331642-68-2 (Lumefantrine Impurity A)
• Source: synzeal.
• Source: nih.

Sources

• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Lumefantrine Related Substances: A Comprehensive Technical Guide

Executive Summary

Lumefantrine is a highly efficacious aryl amino alcohol antimalarial, predominantly formulated in fixed-dose combinations with artemether. Ensuring the safety and efficacy of these formulations requires rigorous identification and control of its related substances—comprising both synthesis-derived process impurities and environmental degradation products[1].

This whitepaper provides an in-depth, mechanistically grounded guide to the spectroscopic characterization of lumefantrine impurities. By integrating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR), and Fourier Transform Infrared (FT-IR) spectroscopy, analytical scientists can build a self-validating framework for structural elucidation that satisfies ICH Q3A/Q3B regulatory requirements.

Mechanistic Origins of Related Substances

To effectively characterize an impurity, one must first understand the chemical environment that birthed it. Lumefantrine related substances generally fall into two categories:

• Process Impurities: Generated during the multi-step synthesis of the Active Pharmaceutical Ingredient (API). For example, the use of diethylamine instead of dibutylamine during the final amination step leads to the formation of the diethylamino analog (Impurity 6)[1]. Similarly, incomplete alkylation yields the desbutyl derivative.

• Degradation Products: Formed via environmental stress (heat, light, oxidation). Lumefantrine is particularly susceptible to:

  • Oxidation: Exposure to peroxides or light induces the formation of Lumefantrine N-oxide[2].

  • Oxidative Cleavage: Leading to the formation of the desbenzylketo derivative (DBK), a critical specified degradant[2].

  • Thermal Decomposition: High-temperature stress induces the loss of the hydroxyl group and sequential dechlorination of the fluorene ring[3].

Fig 2: Major degradation pathways of lumefantrine leading to structurally distinct substances.

Step-by-Step Analytical Workflow for Impurity Profiling

A robust structural elucidation protocol must be self-validating. Relying solely on MS fragmentation can lead to misidentification of regioisomers. The following protocol ensures orthogonal validation of every proposed structure.

Protocol: Isolation and Spectroscopic Validation

• Step 1: Forced Degradation & LC-MS/MS Screening Subject the lumefantrine API to stress conditions (0.1N HCl, 0.1N NaOH, 3% H₂O₂, UV light, and 60°C heat)[2]. Analyze the stressed samples using HPLC coupled to an Electrospray Ionization (ESI) Ion Trap Mass Spectrometer.

  • Causality Note: ESI+ is chosen because the tertiary amine in lumefantrine readily accepts a proton to form a stable[M+H]⁺ ion. Monitor the isotopic distribution strictly; lumefantrine contains three chlorine atoms, yielding a highly specific M, M+2, M+4, M+6 isotopic cluster.

• Step 2: Preparative Isolation or Targeted Synthesis For any unknown peak exceeding the 0.1% ICH identification threshold, isolate the compound using preparative HPLC. Alternatively, perform targeted synthesis (e.g., reacting the API with m-CPBA to intentionally synthesize the N-oxide standard)[1].

• Step 3: FT-IR Spectroscopy Analyze the isolated solid (via ATR-FTIR or KBr pellet). Look for the appearance or disappearance of diagnostic functional groups to establish the primary structural transformation[4].

• Step 4: Multi-Nuclear NMR Spectroscopy Dissolve >5 mg of the isolate in CDCl₃ or DMSO-d₆. Acquire 1H, 13C, and 2D NMR (COSY, HSQC, HMBC) spectra.

  • Causality Note: 2D NMR is mandatory for lumefantrine impurities to definitively map the connectivity of the fluorene ring protons versus the benzylidene protons, which often overlap in 1D 1H NMR.

Fig 1: End-to-end analytical workflow for the isolation and characterization of impurities.

Spectroscopic Characterization Strategies

Mass Spectrometry (LC-ESI-MS/MS)

Mass spectrometry provides the foundational molecular weight and elemental composition. Lumefantrine yields a parent ion at m/z 528[1].

• Isotopic Fingerprinting: The presence of three chlorines creates a distinct isotopic signature. If a thermal degradation product shows a shift from a Cl₃ cluster to a Cl₂ cluster, it immediately confirms thermal dechlorination[3].

• Collision-Induced Dissociation (CID): Fragmentation of the N-oxide derivative (m/z 544.12) exhibits a characteristic loss of H₂O (-18 Da) to yield an m/z 526.12 fragment, differentiating it from ring-hydroxylated isomers[2].

Nuclear Magnetic Resonance (NMR)

NMR is the ultimate arbiter of structural connectivity.

• Diagnosing N-Oxidation: When lumefantrine oxidizes to Lumefantrine N-oxide, the highly electronegative oxygen atom deshields the adjacent methylene protons on the dibutyl chains. In the 1H NMR spectrum, these specific protons will exhibit a pronounced downfield chemical shift compared to the API, confirming the oxidation occurred at the nitrogen rather than the fluorene ring.

• Diagnosing Process Impurities: Impurities like the diethylamino analog (Impurity 6) are easily identified by the replacement of the complex multiplet signals of the butyl chains with the simple, distinct quartet/triplet splitting pattern of ethyl groups in both 1H and 13C NMR[1].

Fourier Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is deployed to confirm functional group interconversions that might be ambiguous in MS. For instance, the formation of the Desbenzylketo derivative (DBK) involves the oxidative cleavage of the benzylidene double bond. FT-IR analysis of DBK will show the sudden appearance of a strong, sharp carbonyl (C=O) stretching frequency at approximately 1715 cm⁻¹, which is entirely absent in the parent lumefantrine spectrum[2].

Quantitative Data & Spectroscopic Signatures

The following table synthesizes the critical spectroscopic markers for the most common lumefantrine related substances, serving as a quick-reference guide for analytical scientists.

Impurity / Related Substance	Origin	m/z [M+H]⁺	Key Structural Modification	Diagnostic Spectroscopic Feature
Lumefantrine (API)	N/A	528.2	N/A	Baseline reference spectra.
Lumefantrine N-oxide	Degradation (Oxidation)	544.1	Addition of oxygen at tertiary amine	MS: Loss of H₂O (m/z 526).NMR: Downfield shift of α-methylene protons.
Desbutyl lumefantrine	Process / Degradation	472.2	Loss of one butyl group	MS: -56 Da from API.NMR: Loss of one set of butyl aliphatic signals.
Desbenzylketo (DBK)	Degradation	~	Cleavage of benzylidene to ketone	IR: Strong C=O stretch at ~1715 cm⁻¹.NMR: Loss of benzylidene vinylic proton.
Impurity 6 (Diethyl analog)	Process Impurity	~500.1	Diethyl substitution instead of dibutyl	NMR: Appearance of ethyl quartet/triplet signals; absence of butyl multiplets.

Conclusion

The spectroscopic characterization of lumefantrine related substances requires a methodical, multi-modal approach. By leveraging the isotopic sensitivity of LC-MS/MS, the functional group specificity of FT-IR, and the atomic-level connectivity provided by 2D NMR, researchers can confidently map the degradation pathways and process impurities of this critical antimalarial. Implementing these self-validating protocols ensures that final drug products remain safe, stable, and fully compliant with global pharmacopeial standards.

References

• Synthesis and characterization of Novel Related Substances of Lumefantrine, an anti-malarial drug Der Pharma Chemica URL:[Link]

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine Malaria Journal (PMC / NIH) URL:[Link]

• Kinetics of Lumefantrine Thermal Decomposition Employing Isoconversional Models and Artificial Neural Network ResearchGate / SciELO URL:[Link]

• Quality and stability of artemether-lumefantrine stored under ambient conditions in rural Mali Malaria Journal (PMC / NIH) URL:[Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quality and stability of artemether-lumefantrine stored under ambient conditions in rural Mali - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacological impact of Lumefantrine Impurity A in antimalarials

Pharmacological Impact and Analytical Profiling of Lumefantrine Impurity A in Antimalarial Therapeutics

Executive Summary

Lumefantrine is a cornerstone active pharmaceutical ingredient (API) in Artemisinin-based Combination Therapies (ACTs), globally utilized for the treatment of multidrug-resistant Plasmodium falciparum malaria. Due to the high dosage required for efficacy (typically 120 mg per tablet), the stringent control of process-related and degradation impurities is a critical quality attribute (CQA). Among these, Lumefantrine Impurity A (USP Related Compound A) represents a significant analytical and pharmacological challenge. This whitepaper synthesizes the structural causality, pharmacological impact, and self-validating analytical protocols required to isolate and quantify this specific isomer, ensuring the safety and efficacy of antimalarial formulations.

Structural Elucidation and Causality of Formation

To understand the impact of Impurity A, one must first analyze its structural divergence from the API.

• Lumefantrine (API): (1RS,Z)-2-(dibutylamino)-1-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol

• Impurity A: (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol [1]

The Causality of Isomerism: Impurity A is a positional isomer of lumefantrine. The structural difference lies entirely in the ethyl chain linking the fluorene ring to the functional groups: the hydroxyl (-OH) and dibutylamino (-DBA) groups are swapped. This isomerism typically arises as a synthetic byproduct during the initial chemical synthesis or as a degradation product under specific oxidative or thermal stress conditions during prolonged storage in tropical climates [2].

Pharmacological and Toxicological Impact

The antimalarial efficacy of lumefantrine is highly dependent on its precise molecular geometry.

Mechanism of Action & Steric Hindrance: Lumefantrine exerts its schizontocidal effect by accumulating in the food vacuole of the intra-erythrocytic parasite. Here, the hydroxyl group of the API coordinates directly with the iron center of heme (Fe(III)PPIX), preventing the parasite from polymerizing toxic heme into inert hemozoin [2]. Because Impurity A shifts the hydroxyl group from carbon-1 to carbon-2, the spatial orientation of the molecule is fundamentally altered. This positional shift introduces severe steric hindrance against the bulky fluorene ring, drastically reducing the molecule's binding affinity to hemin. Consequently, Impurity A exhibits little to no antimalarial efficacy.

Toxicological Risks: Beyond reduced efficacy, impurities in high-dose medications pose direct toxicological threats. In-silico toxicological investigations utilizing Toxtree® and Derek® software have demonstrated that lumefantrine-related impurities carry a baseline toxicity risk comparable to the API itself [2]. Furthermore, regulatory reviews of lumefantrine formulations have historically flagged structural alerts for genotoxicity among its impurities, mandating that Impurity A be strictly controlled to a specification limit of ≤ 0.1% [3].

Caption: Mechanism of lumefantrine vs. Impurity A on heme polymerization and parasite survival.

Experimental Protocol: Stability-Indicating LC-MS/MS Profiling

To ensure regulatory compliance, laboratories must employ a self-validating analytical system. A method is "self-validating" when it utilizes forced degradation to intentionally generate impurities, thereby proving the chromatographic system's capacity to resolve the API from its degradants without co-elution.

Step-by-Step Methodology:

• Sample Preparation (Forced Degradation):

  • Oxidative Stress: Treat 10 mg of Lumefantrine API with 3% H2​O2​ for 24 hours at room temperature.

  • Acidic Stress: Treat 10 mg of API with 0.1 M HCl at 60°C for 24 hours.

  • Neutralization: Neutralize the samples and dilute with the mobile phase to a final concentration of 1 mg/mL.

• Chromatographic Separation (HPLC-DAD):

  • Column: C18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution using Acetonitrile and 0.1 M ammonium acetate buffer (pH adjusted to 4.5).

  • Detection: Diode Array Detector (DAD) set to 234 nm (optimal for the fluorene chromophore).

  • Causality of Choice: The acidic buffer ensures the dibutylamino group remains protonated, preventing peak tailing and ensuring baseline resolution between the API and the structurally similar Impurity A.

• Mass Spectrometry (ESI-MS/MS):

  • Ionization: Electrospray Ionization in positive mode ( ESI+ ).

  • Analysis: Both Lumefantrine and Impurity A will show a precursor ion at m/z 528.9. However, MS/MS fragmentation will yield distinct product ions due to the differing position of the hydroxyl cleavage, allowing for unambiguous structural confirmation [2].

• In-Silico Validation:

  • Export the confirmed SMILES strings of the isolated peaks into Derek® to verify the absence of novel mutagenic alerts compared to the API baseline.

Caption: Self-validating analytical workflow for lumefantrine impurity profiling.

Quantitative Data Summary

The following table summarizes the critical physicochemical and regulatory parameters differentiating the active drug from its primary isomer.

Parameter	Lumefantrine (API)	Lumefantrine Impurity A
IUPAC Nomenclature	(1RS,Z)-2-(dibutylamino)-1-...	(Z)-2-(dibutylamino)-2-...
Molecular Formula	C30​H32​Cl3​NO	C30​H32​Cl3​NO
Molecular Weight	528.94 g/mol	528.94 g/mol
Pharmacopeial Limit	N/A (Active Principle)	≤ 0.1% (Stringent Control)
Relative Retention Time	1.00	~0.95 - 1.05 (Method Dependent)
Toxicity / Genotoxicity	Baseline	Comparable to API / Genotoxic Alert

References

• Axios Research. "Lumefantrine Impurity A - CAS 1331642-68-2." Axios Research Reference Standards. Available at:[Link]

• Verbeken M, Suleman S, Baert B, et al. "Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine." Malaria Journal, 2011 Feb 28;10:51. Available at:[Link]

• FDA Center for Drug Evaluation and Research. "Pharmacology Review of Coartem (Artemether/Lumefantrine)." Pharmapedia / FDA Archives, 2009. Available at: [Link]

Protocols & Analytical Methods

Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of Lumefantrine Impurity A

Abstract

This application note details the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of Lumefantrine Impurity A in bulk drug substance. The method was developed based on a thorough understanding of the physicochemical properties of Lumefantrine and its impurity. The chromatographic separation was achieved on a C18 column with a mobile phase of acetonitrile and a buffer at a flow rate of 1.6 mL/min, with detection at 265 nm. The method was validated in accordance with the International Council for Harmonisation (ICH) guidelines and demonstrated excellent linearity, accuracy, precision, and specificity. Forced degradation studies confirmed the stability-indicating nature of the method, with the successful separation of the impurity from degradation products. This method is suitable for routine quality control analysis of Lumefantrine for Impurity A.

Introduction

Lumefantrine is an essential antimalarial agent, often used in combination therapy to combat multidrug-resistant strains of Plasmodium falciparum.[1] The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug development and manufacturing, ensuring the safety and efficacy of the final drug product. Lumefantrine Impurity A, chemically known as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol, is a known related substance of Lumefantrine.[2][3] Its quantification is vital to maintain the quality and consistency of Lumefantrine.

This document provides a comprehensive guide for the development and validation of an HPLC method for the quantification of Lumefantrine Impurity A, adhering to the principles of scientific integrity and regulatory requirements as outlined by the ICH.[4][5]

Physicochemical Properties and Method Development Rationale

A successful HPLC method development is predicated on a sound understanding of the analyte's chemical and physical characteristics.

Lumefantrine:

• Chemical Structure: A highly lipophilic and weakly basic compound.[6][7]

• pKa: Approximately 9.35, indicating it is a weak base.[6][7]

• LogP: In the range of 2.29-3.52, confirming its lipophilic nature.[6][7]

• Solubility: Practically insoluble in water, but soluble in organic solvents like chloroform and dichloromethane.[6][7] It is very slightly soluble in acetonitrile.[6]

Lumefantrine Impurity A:

• Molecular Formula: C₃₀H₃₂Cl₃NO[2][8]

• Molecular Weight: 528.9 g/mol [2][8]

• The structural similarity to Lumefantrine suggests comparable physicochemical properties.

Rationale for Chromatographic Conditions:

• Stationary Phase: A C18 column was selected due to the non-polar, lipophilic nature of both Lumefantrine and Impurity A. The hydrophobic C18 chains provide sufficient retention and resolution.

• Mobile Phase: A reversed-phase elution was chosen. Given the very slight solubility of Lumefantrine in acetonitrile, a mixture of acetonitrile and an acidic buffer was selected.[6] The acetonitrile serves as the organic modifier, while the buffer helps to control the ionization of the weakly basic analytes, leading to improved peak shape and reproducibility. A buffer containing 0.1% formic acid in water mixed with acetonitrile in a 10:90 v/v ratio was found to be effective.[9]

• Detection Wavelength: Based on existing literature, a detection wavelength of 265 nm was chosen as it provides adequate sensitivity for both Lumefantrine and its impurities.[9]

• Flow Rate and Column Temperature: A flow rate of 1.6 mL/min and a column temperature of 35 °C were optimized to achieve good separation within a reasonable run time.[9]

Experimental

Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: Thermo Hypersil ODS C18 (150 x 4.6 mm, 3 µm) or equivalent.[9]

• Chemicals: Lumefantrine and Lumefantrine Impurity A reference standards, HPLC grade acetonitrile, formic acid, and purified water.

Chromatographic Conditions

Parameter	Condition
Column	Thermo Hypersil ODS C18 (150 x 4.6 mm, 3 µm)[9]
Mobile Phase	0.1% Formic Acid in Water: Acetonitrile (10:90, v/v)[9]
Flow Rate	1.6 mL/min[9]
Column Temperature	35 °C[9]
Detection	265 nm[9]
Injection Volume	10 µL
Run Time	10 minutes[9]

Preparation of Solutions

• Diluent: Mobile phase was used as the diluent.

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Lumefantrine Impurity A reference standard in the diluent to obtain a known concentration.

• Sample Solution: Accurately weigh and dissolve the Lumefantrine bulk drug sample in the diluent to achieve a target concentration.

Method Validation Protocol

The developed method was validated according to ICH Q2(R2) guidelines.[4]

Specificity (Forced Degradation)

To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted on the Lumefantrine sample. The sample was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 24 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

The stressed samples were then analyzed, and the peak purity of Lumefantrine and Impurity A was assessed using a PDA detector to ensure no co-eluting peaks. Significant degradation was observed under alkaline and oxidative conditions, while the drug was relatively stable under other stress conditions.[10] The degradation products were well-resolved from the main analyte peak.[10]

Linearity

The linearity of the method was evaluated by analyzing a series of solutions of Lumefantrine Impurity A at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Range	(Appropriate µg/mL range)
Regression Equation	y = mx + c
Correlation Coefficient (r²)	> 0.999

Accuracy

The accuracy of the method was determined by the recovery of a known amount of Impurity A spiked into the Lumefantrine sample at three different concentration levels (e.g., 80%, 100%, and 120% of the specification limit). The percentage recovery was calculated.

Spiked Level	% Recovery (Mean ± SD)
80%	(Result) %
100%	(Result) %
120%	(Result) %

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day precision): Determined by analyzing six replicate injections of the same sample on the same day.

• Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on two different days by two different analysts.

The relative standard deviation (%RSD) of the results was calculated.

Precision Type	%RSD
Repeatability	< 2%
Intermediate Precision	< 2%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio method. LOD was established as the concentration at which the signal-to-noise ratio was approximately 3:1, and LOQ was established at a ratio of approximately 10:1.

Parameter	Result (µg/mL)
LOD	(Result)
LOQ	(Result)

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the chromatographic conditions, such as:

• Flow rate (± 0.1 mL/min)

• Mobile phase composition (± 2% organic)

• Column temperature (± 2 °C)

The system suitability parameters (e.g., resolution, tailing factor, and theoretical plates) were monitored. The method was found to be robust as minor changes in the parameters did not significantly affect the chromatographic performance.

Workflow and Data Visualization

HPLC Method Development and Validation Workflow

Caption: Workflow for HPLC method development and validation.

Conclusion

The developed and validated RP-HPLC method for the quantification of Lumefantrine Impurity A is specific, linear, accurate, precise, and robust. The stability-indicating nature of the method makes it suitable for the analysis of Lumefantrine bulk drug during routine quality control and stability studies. The detailed protocol and validation results presented in this application note provide a comprehensive resource for researchers and scientists in the pharmaceutical industry.

References

• Experimental determination of the physicochemical properties of lumefantrine. African Journal of Medicine and Medical Sciences. [Link]

• The development and validation of a fast stability indicating rp-hplc method for quantification of lumefantrine and its organic impurities using central composite experimental design. ResearchGate. [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. [Link]

• Analytical Method Development and Validation for Estimation of Lumifantrine in Pharmaceutical Dosage Forms by HPLC. PharmaInfo. [Link]

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine. PMC. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]

• A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction: Application to a Pharmacokinetic Study. PMC. [Link]

• QbD APPROACH FOR STABILITY INDICATING HPLC METHOD FOR DETERMINATION OF ARTEMETHER AND LUMEFANTRINE IN. International Journal of Drug Regulatory Affairs. [Link]

• Degradation over time for "forced degradation" of artemisinin-based... ResearchGate. [Link]

• Determination of artemether and lumefantrine in anti-malarial fixed-dose combination tablets by microemulsion electrokinetic chromatography with short-end injection procedure. PMC. [Link]

• Chemical structure of artemether and lumefantrine with indication of pKa and log P values. ResearchGate. [Link]

• Lumefantrine Impurity A. Pharmace Research Laboratory. [Link]

• Lumefantrine. Aarey Drugs. [Link]

• Lumefantrine Impurity A. Axios Research. [Link]

• Lumefantrine Impurity A. SynZeal. [Link]

• Lumefantrine. PubChem. [Link]

• rp-hplc method development and validation for the estimation of lumefantrine in bulk drug abstract. Amazon AWS. [Link]

• Lumefantrine-impurities. Pharmaffiliates. [Link]

• Experimental determination of the physicochemical properties of lumefantrine. PubMed. [Link]

• Summary of results of forced degradation studies. ResearchGate. [Link]

• Lumefantrine (CHEM019160). ContaminantDB. [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. [Link]

• Agrawal and Kasturi, IJPSR, 2018; Vol. 9(1): 175-181. [Link]

• KEGG DRUG: Artemether and lumefantrine. KEGG. [Link]

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• 2. pharmaceresearch.com [pharmaceresearch.com]
• 3. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Experimental determination of the physicochemical properties of lumefantrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ojshostng.com [ojshostng.com]
• 8. Lumefantrine Impurity A - CAS - 1331642-68-2 | Axios Research [axios-research.com]
• 9. researchgate.net [researchgate.net]
• 10. biomedres.us [biomedres.us]

Application Note: A Validated LC-MS/MS Protocol for the Sensitive Detection of Lumefantrine Impurity A

Introduction

Lumefantrine, an aryl amino alcohol derivative, is a crucial component in first-line artemisinin-based combination therapies (ACTs) for the treatment of uncomplicated Plasmodium falciparum malaria.[1][2] The efficacy and safety of any pharmaceutical product are intrinsically linked to the purity of its active pharmaceutical ingredient (API). Consequently, the identification and quantification of impurities in Lumefantrine, such as Lumefantrine Impurity A, are of paramount importance to ensure patient safety and meet stringent regulatory requirements.[3] This application note provides a detailed, validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) protocol for the selective and sensitive detection of Lumefantrine Impurity A in bulk drug substances and pharmaceutical formulations.

Understanding the Analyte: Lumefantrine and Impurity A

Lumefantrine's chemical structure features a fluorene core.[1][2] Lumefantrine Impurity A, chemically known as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol, is a known related substance.[4][5] The molecular formula for Lumefantrine is C₃₀H₃₂Cl₃NO, with a molecular weight of 528.95 g/mol .[5] Lumefantrine Impurity A has the same molecular formula and weight, indicating it is an isomer of the active ingredient.[5] Given their structural similarity, a highly selective analytical method is necessary to differentiate and accurately quantify the impurity.

Compound	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
Lumefantrine	(1RS)-2-(Dibutylamino)-1-{(9Z)-2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}ethanol	C₃₀H₃₂Cl₃NO	528.95
Lumefantrine Impurity A	(Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol	C₃₀H₃₂Cl₃NO	528.95

LC-MS/MS Protocol: A Step-by-Step Guide

This protocol is designed for a triple quadrupole mass spectrometer, which provides the high sensitivity and specificity required for impurity analysis through Multiple Reaction Monitoring (MRM).

Part 1: Sample and Standard Preparation

The accurate preparation of samples and standards is fundamental to the reliability of the analytical results. Lumefantrine is practically insoluble in water but soluble in certain organic solvents.[6]

1.1. Reagents and Materials:

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Lumefantrine Reference Standard

• Lumefantrine Impurity A Reference Standard

• Volumetric flasks and pipettes (Class A)

• Syringe filters (0.22 µm, PTFE or other compatible material)

1.2. Standard Stock Solution Preparation (1000 µg/mL):

• Accurately weigh approximately 10 mg of Lumefantrine and Lumefantrine Impurity A reference standards into separate 10 mL volumetric flasks.

• Dissolve the standards in methanol and make up to the volume. Sonicate if necessary to ensure complete dissolution.[7][8]

1.3. Working Standard and Calibration Curve Preparation:

• Prepare a series of working standard solutions by serially diluting the stock solutions with the mobile phase to create calibration standards at appropriate concentrations (e.g., ranging from the limit of quantification (LOQ) to a level exceeding the expected impurity concentration).

• A typical calibration range for impurity quantification might be from 0.05 µg/mL to 5 µg/mL.

1.4. Sample Preparation (from Tablets):

• Weigh and finely powder no fewer than 20 tablets to ensure homogeneity.[9]

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of Lumefantrine (e.g., 24 mg) and transfer it to a 25 mL volumetric flask.[10]

• Add a suitable volume of diluent (e.g., methanol or a mixture of methanol and acetonitrile), and sonicate to facilitate the complete dissolution of the API and the impurity.[10][11]

• Make up the volume with the diluent and mix thoroughly.

• Filter the solution through a 0.22 µm syringe filter to remove any undissolved excipients before injection into the LC-MS/MS system.[10]

Part 2: Chromatographic and Mass Spectrometric Conditions

The selection of appropriate LC and MS conditions is critical for achieving the desired separation and sensitivity.

2.1. Liquid Chromatography (LC) Parameters:

The goal of the chromatographic separation is to resolve Lumefantrine Impurity A from the main Lumefantrine peak and any other potential impurities. A C18 column is a common choice for the analysis of Lumefantrine and its related substances.[12]

Parameter	Recommended Condition	Rationale
Column	C18, 2.1 x 100 mm, 3.5 µm	Provides good retention and separation for non-polar compounds like Lumefantrine.
Mobile Phase A	0.1% Formic Acid in Water	Acidification of the mobile phase promotes the protonation of the analytes, enhancing their ionization in positive ESI mode.[13]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase chromatography, providing good elution strength for the analytes.
Gradient Elution	Start at 70% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.	A gradient elution is often necessary to achieve a good separation of the impurity from the high-concentration API peak and to ensure a reasonable run time.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and chromatographic efficiency.
Column Temperature	35 °C	Maintaining a constant column temperature ensures reproducible retention times.[12]
Injection Volume	5 µL	A small injection volume helps to prevent peak broadening and column overload, especially when analyzing high-concentration samples.

2.2. Mass Spectrometry (MS) Parameters:

Electrospray ionization (ESI) in positive ion mode is generally suitable for the analysis of nitrogen-containing basic compounds like Lumefantrine.[14][15]

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Lumefantrine and its impurity contain a basic nitrogen atom that is readily protonated in the positive ion mode.[15]
Scan Type	Multiple Reaction Monitoring (MRM)	MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
Precursor Ion (Q1)	m/z 530.1	This corresponds to the protonated molecular ion [M+H]⁺ of both Lumefantrine and Impurity A.[13][15]
Product Ion (Q3)	m/z 512.0, 347.9	These are characteristic product ions resulting from the fragmentation of the precursor ion. The transition m/z 530.1 → 512.0 is a common transition used for quantification.[16][17] Another transition, m/z 530.1 → 347.9, can be used for confirmation.[13]
Collision Energy (CE)	To be optimized for the specific instrument	The collision energy should be optimized to maximize the signal of the product ions.
Dwell Time	100-200 ms	A sufficient dwell time ensures an adequate number of data points across the chromatographic peak for reliable quantification.

Part 3: Method Validation

A comprehensive method validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines is essential to demonstrate that the analytical procedure is suitable for its intended purpose.[18]

3.1. Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., the API, other impurities, and excipients) should be demonstrated. This is typically achieved by analyzing blank samples (diluent), placebo samples, and samples spiked with Lumefantrine and Impurity A.

3.2. Linearity and Range: The linearity of the method should be established across a range of concentrations that are proportional to the amount of the impurity in the sample. A minimum of five concentrations should be used, and the correlation coefficient (r²) should be greater than 0.99.[7][19]

3.3. Accuracy and Precision: Accuracy should be assessed by determining the recovery of known amounts of Impurity A spiked into a sample matrix. Precision should be evaluated at both the intra-day (repeatability) and inter-day (intermediate precision) levels, with the relative standard deviation (RSD) typically expected to be less than 15% for impurity analysis.

3.4. Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

3.5. Robustness: The robustness of the method should be evaluated by making small, deliberate variations in the method parameters (e.g., flow rate, column temperature, mobile phase composition) and observing the effect on the results.[6]

Visualizing the Workflow

Experimental Workflow Diagram

Caption: Key parameters for the validation of the analytical method.

This application note provides a comprehensive and robust LC-MS/MS protocol for the detection and quantification of Lumefantrine Impurity A. The described method is highly selective and sensitive, making it suitable for routine quality control analysis of Lumefantrine in both bulk drug substances and finished pharmaceutical products. Adherence to the detailed steps for sample preparation, instrument setup, and method validation will ensure the generation of accurate and reliable data, ultimately contributing to the safety and efficacy of this vital antimalarial medication.

References

• Vangheluwe, E., et al. (2011). Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine. Malaria Journal, 10(1), 51.
• Li, X., et al. (2015). Determination of Related Substances in Lumefantrine by Gradient Elution RP-HPLC. Chinese Journal of Pharmaceutical Analysis.
• Suleman, S., et al. (2013). Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products.
• Huang, L., et al. (2010). A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction: Application to a Pharmacokinetic Study. Analytical Chemistry Insights.
• Patel, S., et al. (2012). Analytical method development and validation of lumefantrine in its bulk dosage form by using RP-HPLC method as per ICH guidelines. Journal of Chemical and Pharmaceutical Research.
• ResearchGate. (n.d.).
• Prajapati, D., et al. (2011). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR SIMULTANEOUS ESTIMATION OF ARTEMETHER AND LUMEFANTRINE IN PURE AND PHARMACEUTIC. International Journal of Pharmacy and Pharmaceutical Sciences.
• PharmaInfo. (n.d.). Analytical Method Development and Validation for Estimation of Lumifantrine in Pharmaceutical Dosage Forms by HPLC.
• Kumar, M., et al. (2016). Synthesis and characterization of Novel Related Substances of Lumefantrine, an anti-malarial drug. Der Pharma Chemica.
• SynZeal. (n.d.). Lumefantrine Impurity A | 1331642-68-2.
• Ali, A., et al. (2020). High Performance Liquid Chromatography Method Development and an Innovative Technique for Validation of Artemether and Lumefantrine Oral Dry Suspension. Biomedical Journal of Scientific & Technical Research.
• Atcha, E., et al. (2020).
• Kumar, S., et al. (2012). Formulation, process development and evaluation of artemether and lumefantrine soft gelatin capsule. Journal of Pharmaceutical and Biomedical Sciences.
• Jain, P., et al. (2012). Quantification of Lumefantrine in Human Plasma Using LC-MS/MS and Its Application to a Bioequivalence Study. Journal of Analytical Methods in Chemistry.
• Ocan, M., et al. (2023). Pharmacopeial quality of artemether–lumefantrine anti-malarial agents in Uganda. Malaria Journal.
• Axios Research. (n.d.). Lumefantrine Impurity A - CAS - 1331642-68-2.
• ResearchG
• Sonawane, S., & Gide, P. (2012). A simple and precise method for quantitative analysis of lumefantrine by planar chromatography. Journal of Applied Pharmaceutical Science.
• Semantic Scholar. (n.d.).
• BOC Sciences. (n.d.). CAS 1331642-68-2 (Lumefantrine Impurity A).
• Kumar, A., et al. (2019). RP-HPLC Method for The Simultaneous Estimation of Lumefantrine and Artemether in Pure Form and Tablet Dosage Form. International Journal of Pharmaceutical Sciences and Research.
• ResearchGate. (n.d.). A LC-MS/MS method for the determination of lumefantrine and its metabolite desbutyl-lumefantrine in plasma from patients infected with Plasmodium falciparum malaria.
• Suneetha, A., & Ramachandran, D. (2015). Bio-Analytical Method Development and Validation for Estimation of Lume fantrine in Human Plasma by Using Lc-Ms/Ms. Journal of Analytical & Bioanalytical Techniques.
• PubMed. (n.d.).
• Govender, K., et al. (2015). Development and validation of a LC-MS/MS method for the quantitation of lumefantrine in mouse whole blood and plasma.

Sources

• 1. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 5. Lumefantrine Impurity A - CAS - 1331642-68-2 | Axios Research [axios-research.com]
• 6. pharmainfo.in [pharmainfo.in]
• 7. A simple and precise method for quantitative analysis of lumefantrine by planar chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpbs.com [ijpbs.com]
• 9. Formulation, process development and evaluation of artemether and lumefantrine soft gelatin capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. biomedres.us [biomedres.us]
• 12. Determination of Related Substances in Lumefantrine by Gradient Elution RP-HPLC [yydbzz.com]
• 13. Development and validation of a LC-MS/MS method for the quantitation of lumefantrine in mouse whole blood and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantification of Lumefantrine in Human Plasma Using LC-MS/MS and Its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. d-nb.info [d-nb.info]
• 17. longdom.org [longdom.org]
• 18. mdpi.com [mdpi.com]
• 19. jocpr.com [jocpr.com]

Advanced Quantitative Analysis of Lumefantrine Impurity A in Finished Dosage Forms

Introduction & Regulatory Context

Artemether-lumefantrine (AL) fixed-dose combinations (FDCs) are a cornerstone in the global treatment of Plasmodium falciparum malaria. Ensuring the quality and safety of these FDCs requires rigorous profiling of degradation products and process impurities. Lumefantrine Impurity A —chemically designated as (RS, Z)-2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol hydrochloride[1]—is a specified related compound strictly monitored by pharmacopeial standards.

Regulatory bodies (including the USP and Ph. Int.) typically enforce a specification limit of ≤ 0.1% w/w for Impurity A in finished pharmaceutical products[2]. Achieving accurate quantification at this trace level within a complex tablet matrix requires a highly selective, stability-indicating High-Performance Liquid Chromatography (HPLC) method.

Mechanistic Insights: Overcoming Physicochemical Barriers

As a Senior Application Scientist, it is critical to understand that analytical methods fail when the physicochemical properties of the analyte are ignored. Lumefantrine presents two major chromatographic challenges:

• Extreme Lipophilicity: With a Log P ranging from 2.29 to 3.52, lumefantrine is practically insoluble in water (0.002%)[3].

• Weak Basicity: The tertiary amine group in lumefantrine has a pKa of approximately 8.73 to 9.35[3][4].

The Causality of Chromatographic Choices: When analyzed on standard silica-based stationary phases, the protonated tertiary amine of lumefantrine interacts strongly with residual ionized silanols. This secondary ion-exchange interaction leads to severe peak tailing and poor resolution of closely eluting impurities like Impurity A[5].

To counteract this, our protocol employs a self-validating system utilizing an end-capped C18 column and an acidic ion-pairing mobile phase (pH 2.5–3.0). The addition of Trifluoroacetic acid (TFA) serves a dual purpose: it suppresses silanol ionization on the stationary phase and masks the basic sites of the analyte via ion-pairing, ensuring sharp, symmetrical peaks (Tailing Factor ≤ 2.0)[5][6].

Experimental Protocol

Reagents and Materials

• Standards: Lumefantrine USP Reference Standard; Lumefantrine Related Compound A USP Reference Standard[7].

• Solvents: HPLC-Grade Acetonitrile (ACN), Milli-Q Water, and HPLC-Grade Trifluoroacetic Acid (TFA).

• Consumables: 0.22 µm PTFE syringe filters. (PTFE is chosen for its chemical inertness against high-organic solvents, preventing the leaching of extractables that cause ghost peaks).

Chromatographic Conditions

• Column: End-capped C18 (250 mm × 4.6 mm, 5 µm).

• Detector: Diode Array Detector (DAD) set at 265 nm (optimal for the conjugated fluorene system)[6].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C[6].

• Injection Volume: 20 µL.

Table 1: Optimized Gradient Elution Program

Time (min)	Mobile Phase A (0.1% TFA in H₂O) %	Mobile Phase B (Acetonitrile) %	Elution Profile
0.0	60	40	Isocratic hold to focus polar excipients
5.0	40	60	Linear gradient to elute Impurity A
15.0	10	90	Strong flush for highly lipophilic Lumefantrine
20.0	10	90	Isocratic hold to clear column
22.0	60	40	Return to initial conditions

| 25.0 | 60 | 40 | Column re-equilibration |

Step-by-Step Sample Preparation

Because lumefantrine is practically insoluble in aqueous media, a high-organic diluent is mandatory to prevent on-column precipitation and ensure quantitative extraction from the tablet matrix[3].

• Diluent Preparation: Prepare a mixture of Acetonitrile and Water (80:20 v/v) containing 0.1% TFA.

• Standard Solution: Dissolve Lumefantrine and Impurity A reference standards in the diluent to obtain a final concentration of 1.2 mg/mL for Lumefantrine and 0.0012 mg/mL for Impurity A (representing the 0.1% specification limit)[8].

• Sample Extraction:

  • Weigh and finely pulverize 20 AL FDC tablets.

  • Transfer an amount of powder equivalent to 120 mg of Lumefantrine into a 100 mL volumetric flask.

  • Add 70 mL of diluent and sonicate for 15 minutes at 25°C to mechanically disrupt the excipient matrix and solubilize the active pharmaceutical ingredient (API) and its impurities[8].

  • Make up to volume with diluent and mix thoroughly.

• Clarification: Centrifuge the suspension at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

System Suitability Testing (SST)

A robust protocol must be a self-validating system. Before analyzing unknown samples, inject the Standard Solution in replicate (n=6) to verify system performance.

Table 2: System Suitability Specifications

Parameter	Acceptance Criteria	Scientific Rationale

| Resolution ( Rs​ ) | > 1.5 (Impurity A & API) | Ensures baseline separation for accurate peak integration. | | Tailing Factor ( T ) | ≤ 2.0 | Verifies successful suppression of secondary silanol interactions[5]. | | Theoretical Plates ( N ) | > 2000 | Confirms column bed integrity and kinetic efficiency[5]. | | % RSD (Peak Area) | ≤ 2.0% | Validates autosampler precision and injection reproducibility. |

Method Validation & Quantitative Data

When executed correctly, this stability-indicating method yields highly reliable quantitative data suitable for regulatory submissions.

Table 3: Method Validation Summary for Impurity A

Validation Parameter	Observed Value

| Linearity Range | 0.05 µg/mL to 5.0 µg/mL ( R2 > 0.999)[2] | | Limit of Detection (LOD) | 0.02 µg/mL[9] | | Limit of Quantitation (LOQ) | 0.05 µg/mL[9] | | Accuracy (Recovery) | 98.0% - 102.0% (at the 0.1% specification level)[5] | | Analytical Stability | Solutions stable for 24 hours at 5°C in the autosampler[10] |

Analytical Workflow Visualization

Analytical workflow for HPLC quantification of Lumefantrine Impurity A.

References

• [8] Scribd. Lumefantrine and Artemether Monograph | PDF | Chromatography | Solution. Available at: [Link]

• [2] PMC / NIH. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine. Available at:[Link]

• [6] ResearchGate. The development and validation of a fast stability indicating rp-hplc method for quantification of lumefantrine and its organic impurities. Available at:[Link]

• [10] New Drug Approvals. Lumefantrine. Available at: [Link]

• [9] FDA Taiwan. Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products. Available at: [Link]

• [4] ResearchGate. Chemical structure of artemether and lumefantrine with indication of pKa and log P values. Available at: [Link]

• [3] African Journal of Medicine and Medical Sciences. Experimental determination of the physicochemical properties of lumefantrine. Available at: [Link]

• [5] International Journal of Drug Regulatory Affairs. QbD APPROACH FOR STABILITY INDICATING HPLC METHOD FOR DETERMINATION OF ARTEMETHER AND LUMEFANTRINE. Available at: [Link]

Sources

• 1. store.usp.org [store.usp.org]
• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ojshostng.com [ojshostng.com]
• 4. researchgate.net [researchgate.net]
• 5. ijdra.com [ijdra.com]
• 6. researchgate.net [researchgate.net]
• 7. Lumefantrine Related Compound A USP Reference Standard Sigma-Aldrich [sigmaaldrich.com]
• 8. scribd.com [scribd.com]
• 9. fda.gov.tw [fda.gov.tw]
• 10. newdrugapprovals.org [newdrugapprovals.org]

Application Note: Advanced Extraction and Quantification of Lumefantrine Impurity A from Biological Matrices

Introduction & Clinical Relevance

Lumefantrine is a highly hydrophobic antimalarial agent widely administered in combination therapies. During drug development, stability testing, and pharmacokinetic profiling, monitoring its degradation products and related substances is a critical regulatory requirement. Lumefantrine Impurity A (pharmacopeially recognized as USP Related Compound A) is a specified positional isomer of the active pharmaceutical ingredient (API) (1[1]).

Chemically defined as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol, Impurity A shares the exact molecular weight (528.94 g/mol ) and extreme lipophilicity of lumefantrine ([]). Extracting this impurity from complex biological matrices like human plasma presents significant challenges due to extensive protein binding and severe matrix effects (ME) during LC-MS/MS ionization. This guide details field-proven, self-validating extraction workflows designed to isolate Impurity A with high recovery and analytical precision.

Physicochemical Causality & Mechanistic Insights

To design a robust extraction protocol, one must understand the causality behind the analyte's behavior in a biological matrix:

• The Causality of Acidification: Lumefantrine and its structural isomers exhibit a high partition coefficient (logP ~ 8.67) and bind aggressively to plasma lipoproteins and alpha-1-acid glycoprotein (>99% bound) (3[3]). Direct solvent extraction yields poor recovery because the analyte remains trapped in protein pockets. Adding 5% Formic Acid drastically lowers the pH, protonating the binding proteins and inducing conformational denaturation. This breaks the non-covalent hydrophobic interactions, releasing Impurity A into the aqueous phase prior to solvent partitioning.

• Solvent Selection (LLE vs. SPE): For Liquid-Liquid Extraction (LLE), Ethyl Acetate is chosen because its moderate dipole moment perfectly solvates the lipophilic fluorene core of Impurity A while strictly excluding highly polar endogenous phospholipids. This specific exclusion is the primary mechanism for reducing the absolute matrix effect to a manageable ~100 ± 8% (3[3]).

• Overcoming Ionization Saturation: Even with clean extracts, co-eluting matrix components can suppress the electrospray ionization (ESI) signal. A deuterated internal standard (e.g., Lumefantrine-d9) is mandatory. Because it co-elutes exactly with the target analyte, it experiences the exact same ionization suppression, allowing the mass spectrometer to normalize the signal ratio perfectly.

Experimental Workflows

The following diagram illustrates the logical divergence between small-volume LLE and high-throughput SPE methodologies.

Fig 1: Logical workflow for the extraction of Lumefantrine Impurity A from biological matrices.

Step-by-Step Methodologies

Protocol A: Liquid-Liquid Extraction (LLE) for Small-Volume Plasma

Optimized for pediatric pharmacokinetics or low-volume toxicological sampling.

Self-Validation Checkpoint: To ensure this protocol acts as a self-validating system, every batch must include a "Double Blank" (plasma + extraction solvent, no IS) and a "Single Blank" (plasma + IS). This confirms the absence of isobaric interference at the specific MRM transition (m/z 528.0 → 510.0) (4[4]).

• Aliquoting: Transfer 25 µL of human plasma into a 2.0 mL microcentrifuge tube.

• IS Spiking: Add 25 µL of 100 ng/mL Lumefantrine-d9. Causality: Early introduction of the IS ensures it undergoes the exact same degradation and extraction losses as the target impurity.

• Protein Disruption: Add 100 µL of 5% aqueous Formic Acid. Vortex for 10 seconds. Causality: Lowers pH to unfold plasma proteins, breaking the hydrophobic bonds trapping Impurity A.

• Partitioning: Add 900 µL of Ethyl Acetate. Vortex vigorously for 20 seconds, then rotate on a tube rotor for 30 minutes.

• Phase Separation: Centrifuge at 15,000 × g for 2 minutes.

• Transfer & Drying: Transfer the upper organic layer to a clean glass tube (12 × 75 mm). Evaporate to dryness under a gentle stream of Nitrogen (N2) at 40°C. Causality: Removes the volatile organic solvent without thermally degrading the labile hydroxyl groups of the analyte.

• Reconstitution: Reconstitute in 200 µL of Acetonitrile:Water (1:1, v/v) containing 0.5% Formic Acid. Vortex for 10 seconds and transfer to an autosampler vial for LC-MS/MS injection (3[3]).

Protocol B: Solid-Phase Extraction (SPE) for High-Throughput Screening

Optimized for large-scale clinical impurity profiling requiring ultra-clean baselines.

• Cartridge Conditioning: Condition an Orochem C18 SPE Cartridge (30 mg/1 cc) with 1.0 mL Methanol followed by 1.0 mL LC-MS grade Water. Causality: Solvates the alkyl chains of the C18 sorbent, preparing it for maximum hydrophobic interaction.

• Sample Loading: Load 100 µL of pre-acidified plasma sample (plasma + IS + Formic Acid) onto the cartridge.

• Washing: Wash with 1.0 mL of 5% Methanol in Water. Causality: Flushes out salts, hydrophilic proteins, and endogenous polar metabolites without eluting the tightly bound Impurity A.

• Elution: Elute with 1.0 mL of Acetonitrile: 2 mM Ammonium Acetate (pH 3.5) (90:10, v/v) (4[4]). Causality: The high organic content disrupts the hydrophobic interaction between Impurity A and the C18 silica, eluting the target compound.

• Drying & Reconstitution: Evaporate and reconstitute exactly as described in Step 6 and 7 of the LLE protocol.

Quantitative Data & Method Validation

The following table summarizes the expected validation parameters for Lumefantrine Impurity A extraction, synthesized from established pharmacopeial and bioanalytical standards for the lumefantrine parent class (3[3],4[4]).

Validation Parameter	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)
Optimal Matrix Volume	25 µL (Pediatric/Micro-sampling)	100 - 200 µL (Standard Clinical)
Primary Extraction Solvent	Ethyl Acetate	Acetonitrile / Ammonium Acetate
Analyte Recovery (%)	> 80.0%	> 75.0%
Absolute Matrix Effect	100 ± 8%	Minimal Ion Suppression
Linear Dynamic Range	50 - 20,000 ng/mL	100 - 20,000 ng/mL
Intra-day Precision (CV%)	2.1% - 5.4%	1.76% - 6.47%
Method Accuracy	95.2% - 106.1%	92.27% - 104.00%

Conclusion

The extraction of Lumefantrine Impurity A from biological matrices relies heavily on overcoming its inherent hydrophobicity and high protein-binding affinity. By systematically applying acidic protein disruption followed by targeted solvent partitioning (LLE) or sorbent interaction (SPE), laboratories can achieve robust, self-validating analytical workflows that meet stringent regulatory requirements for impurity profiling.

References

• BOC Sciences. "Lumefantrine Impurity A - CAS 1331642-68-2." Product Catalog and Chemical Structure Data.

• Huang, L., et al. "Determination of lumefantrine in small-volume human plasma by LC–MS/MS: using a deuterated lumefantrine to overcome matrix effect and ionization saturation." Bioanalysis, NIH PMC. 3

• Patel, P., et al. "Bio-Analytical Method Development and Validation for Estimation of Lumefantrine in Human Plasma by Using Lc-Ms/Ms." Journal of Bioequivalence & Bioavailability, Longdom Publishing. 4

• César, I. C., et al. "Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine." Malaria Journal, NIH PMC.1

Sources

• 1. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of lumefantrine in small-volume human plasma by LC–MS/MS: using a deuterated lumefantrine to overcome matrix effect and ionization saturation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]

Technical Notes & Optimization

Resolving co-elution issues with Lumefantrine Impurity A in HPLC

Resolving Co-Elution Issues with Lumefantrine Impurity A

Welcome to the Technical Support Center. This guide is designed for analytical researchers and drug development professionals facing chromatographic challenges during the impurity profiling of antimalarial formulations.

Frequently Asked Questions (Mechanistic Insights)

Q: What is the structural basis for the co-elution of Lumefantrine and Impurity A? A: Lumefantrine Impurity A (CAS 1331642-68-2) is a fully characterized reference standard and a specified degradation product of the API[]. It is a positional isomer of Lumefantrine. While Lumefantrine features a 1-ethanol side chain, Impurity A is characterized by a 2-ethanol configuration. Because they possess identical molecular weights (528.94 g/mol ) and nearly indistinguishable logP values, their hydrophobic partitioning on standard C18 stationary phases is virtually identical, resulting in severe co-elution. Regulatory monographs typically limit this specified degradation product to 0.1%, demanding highly selective stability-indicating methods[2].

Q: How does mobile phase pH influence the resolution of these isomers? A: Both compounds contain a basic dibutylamino group. At neutral or mid-range pH, these amines interact strongly with residual, unendcapped silanols on the silica support, causing severe peak tailing that masks any slight chromatographic separation. Lowering the mobile phase pH to 2.3–2.7 using acidic modifiers (e.g., orthophosphoric acid) fully protonates the silanols, neutralizing their charge and eliminating secondary interactions[3].

Q: Why should I consider switching from Acetonitrile to Methanol? A: Acetonitrile (MeCN) is a dipole-only interactor and often fails to resolve Lumefantrine related substances due to its inability to donate hydrogen bonds. Switching the organic modifier to Methanol (MeOH) alters the selectivity trajectory ( α ). MeOH participates in hydrogen bonding with the hydroxyl groups of the isomers, which are sterically positioned differently in the API versus Impurity A, thereby driving separation and eliminating interfering peaks[4].

Q: What role do ion-pairing agents play in this separation? A: Introducing an ion-pairing agent, such as sodium hexane sulfonate, exploits the slight steric differences around the protonated amines of the positional isomers. The sulfonate anion forms a neutral, hydrophobic complex with the analyte. Because the steric hindrance around the amine differs between the 1-ethanol and 2-ethanol isomers, the efficiency of this ion-pairing differs, leading to differential retention times during gradient elution[3].

Troubleshooting Workflow & Diagnostics

When co-elution is detected, do not immediately discard your column. Follow this causality-driven decision tree to systematically alter the chemical environment of your separation.

Figure 1: Decision tree for resolving Lumefantrine and Impurity A co-elution in HPLC.

Quantitative Diagnostics: Chromatographic Parameters

The table below summarizes the expected quantitative outcomes when applying the troubleshooting steps outlined above. Use this as a benchmark for your own method development.

Chromatographic Condition	Organic Modifier	Additive / pH	Retention Time: Lumefantrine (min)	Retention Time: Impurity A (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	System Status
Isocratic (Baseline)	Acetonitrile	None (Neutral)	5.2	5.2	0.0	2.8	FAIL (Co-elution)
Isocratic (Low pH)	Acetonitrile	0.1% TFA (pH 2.5)	6.1	6.3	0.8	1.4	FAIL (Partial)
Gradient (Optimized)	Methanol	Hexane Sulfonate (pH 2.3)	12.4	14.1	2.1	1.1	PASS (Validated)

Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol operates as a self-validating system . It includes a strict System Suitability Test (SST) gatekeeper that prevents the analysis of unknown samples if the required selectivity ( α ) has not been achieved.

Phase 1: Preparation of Solutions

• Diluent: Prepare a 50:50 (v/v) mixture of Methanol and Water containing 0.1% Trifluoroacetic acid (TFA).

• System Suitability Solution (SST): Weigh exactly 10 mg of Lumefantrine API and spike with 0.01 mg (0.1% w/w) of Lumefantrine Impurity A reference standard[]. Dissolve in 10 mL of Diluent and sonicate for 5 minutes.

• Mobile Phase A: Prepare a 10 mM Potassium Phosphate buffer. Add 5 mM Sodium Hexane Sulfonate. Adjust the pH strictly to 2.3 using orthophosphoric acid[3].

• Mobile Phase B: 100% HPLC-grade Methanol[4].

Phase 2: Gradient Elution Program Set up the HPLC system with an Agilent Nucleosil 100-5 C18 (4.0 mm × 125 mm, 5 µm) column or equivalent[3]. Maintain the column temperature at 35 °C and set the UV detector to 265 nm.

• 0 - 5 min: 40% B (Flow: 1.0 mL/min)

• 5 - 15 min: Linear gradient from 40% B to 80% B (Flow: 1.0 to 2.0 mL/min)

• 15 - 20 min: 80% B (Flow: 2.0 mL/min)

• 20 - 21 min: Linear gradient from 80% B to 40% B (Flow: 2.0 to 1.0 mL/min)

• 21 - 26 min: 40% B (Re-equilibration)

Phase 3: The Gatekeeper (Self-Validation Check)

• Blank Injection: Inject 10 µL of Diluent. Validation Check: Ensure no ghost peaks elute between the 10-15 minute mark.

• SST Injection: Inject 10 µL of the System Suitability Solution.

• Evaluate System Status: Calculate the USP Resolution ( Rs​ ) between the Lumefantrine peak and the Impurity A peak.

  • IF Rs​≥1.5 AND Tf​≤1.5 : The system is validated. You are authorized to proceed with the analysis of your unknown stability samples.

  • IF Rs​<1.5 : The system is invalid. Do not proceed. Causality-Driven Adjustment: Increase the concentration of Sodium Hexane Sulfonate in Mobile Phase A to 10 mM to enhance ion-pairing differentiation, or decrease the initial gradient slope to 2% B/min. Re-inject the SST until passing criteria are met.

References

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine . PMC (National Institutes of Health). Available at:[Link]

• Determination of Related Substances in Lumefantrine by Gradient Elution RP-HPLC . YYDBZZ. Available at:[Link]

• A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction . PMC (National Institutes of Health). Available at:[Link]

Sources

• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Related Substances in Lumefantrine by Gradient Elution RP-HPLC [yydbzz.com]
• 4. A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction: Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatography &amp; Impurity Profiling

Troubleshooting Peak Shape and Tailing for Lumefantrine Impurity A

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals facing chromatographic challenges with Lumefantrine and its related substances.

Lumefantrine Impurity A (often identified as desbutyl lumefantrine) is notoriously difficult to chromatograph due to its highly hydrophobic nature and basic functional groups. Below, we dissect the physicochemical causality of peak tailing, provide a self-validating optimization protocol, and answer frequently asked questions from the field.

The Causality of Peak Tailing in Basic Amines

To fix a chromatographic issue, you must first understand its molecular origin. Lumefantrine Impurity A possesses a secondary amine group. Unlike the parent Lumefantrine API—which features a bulkier, sterically hindered tertiary dibutylamino group—the secondary amine in Impurity A is highly exposed.

In Reverse-Phase HPLC (RP-HPLC), silica-based stationary phases contain residual silanol groups (-SiOH). When the mobile phase pH exceeds 3.5, these silanols deprotonate to form highly reactive, negatively charged -SiO⁻ sites. Because the secondary amine of Impurity A is positively charged under standard acidic to neutral conditions, it undergoes a strong secondary ion-exchange interaction with the silica backbone.

Hydrophobic partitioning (the desired mechanism) is fast, but ion-exchange kinetics are slow. This discrepancy means the analyte molecules desorb unevenly from the column, resulting in a pronounced, asymmetrical "tail" on the chromatogram.

Troubleshooting Workflow

Logical workflow for resolving Lumefantrine Impurity A peak tailing in RP-HPLC.

Self-Validating Protocol for Mobile Phase & Column Optimization

Do not adjust parameters blindly. Use the following step-by-step methodology to systematically isolate and neutralize the root cause of the tailing. Each step includes a validation gate to confirm the physicochemical state of your system.

Step 1: Baseline System Suitability Assessment

• Action: Inject a t0​ marker (e.g., uracil) and Impurity A on your current C18 column using an unbuffered mobile phase.

• Validation Gate: Calculate the Tailing Factor ( Tf​ ) at 5% peak height. If Tf​ > 1.5, proceed to Step 2. This confirms the presence of secondary interactions.

Step 2: pH Stress Testing (Silanol Suppression)

• Action: Prepare a mobile phase buffered to pH 2.3 - 2.5 using orthophosphoric acid (for UV detection) or 0.1% Trifluoroacetic acid (TFA) (for MS compatibility)[1].

• Causality: Lowering the pH below the pKa of silanols forces them into a neutral, protonated state (-SiOH), shutting down the electrostatic ion-exchange mechanism.

• Validation Gate: Re-inject the sample. If Tf​ improves but remains > 1.2, residual active sites are still accessible. Proceed to Step 3.

Step 3: Additive Titration (Site Blocking & Ion-Pairing)

• Action: Introduce a silanol blocker or ion-pairing agent. Add 0.1% Triethylamine (TEA) or 5 mM sodium decane sulfonate to the mobile phase[2].

• Causality: TEA acts as a sacrificial base, aggressively competing with Impurity A for any remaining active silanols. Alternatively, decane sulfonate forms a neutral, hydrophobic ion-pair with the protonated amine, masking its positive charge[3].

• Validation Gate: A successful titration will yield a Tf​≤1.2 . If tailing persists, the stationary phase itself is the limiting factor. Proceed to Step 4.

Step 4: Column Chemistry Validation

• Action: Switch from a standard C18 to a Base-Deactivated Silica (BDS) or highly end-capped column (e.g., Hypersil BDS C18, Symmetry C18, or Gemini C18)[2],[4].

• Causality: End-capping reagents (like trimethylchlorosilane) physically block access to the silica backbone, providing a purely hydrophobic interaction surface.

• Validation Gate: Calculate Theoretical Plates ( N ). The system is validated and ready for routine use when N > 2000 and Tf​ < 1.5[4].

Quantitative Data: Additive & Column Comparison

The table below summarizes the expected quantitative outcomes when applying different optimization strategies to Lumefantrine Impurity A.

Chromatographic Condition	Mobile Phase Additive	pH	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Mechanistic Outcome / Causality
Standard C18 (Uncapped)	None	6.0	> 3.5	< 1000	Severe secondary ion-exchange with ionized silanols.
Standard C18 (Uncapped)	None	2.5	2.2	1500	Partial silanol protonation; residual active sites remain.
End-Capped C18 (e.g., Symmetry)	0.1% Triethylamine (TEA)	4.2	1.28	8697	TEA competitively blocks residual silanols[5].
Base-Deactivated C18 (e.g., Gemini)	Phosphate Buffer	2.5	1.28	3646	Highly inert silica backbone prevents secondary interactions[4].
End-Capped C18	5 mM Decane Sulfonate	2.3	1.15	> 4000	Ion-pairing entirely masks the analyte's positive charge[2].

Frequently Asked Questions (FAQs)

Q: Why does Lumefantrine Impurity A exhibit more severe tailing than the parent Lumefantrine API? A: The root cause is steric hindrance. Lumefantrine contains a tertiary dibutylamino group, which physically shields the nitrogen atom from interacting closely with the stationary phase. Impurity A (desbutyl lumefantrine) has lost one of these butyl groups, leaving a secondary amine. This exposed nitrogen can approach the silica surface much more closely, drastically increasing the strength of secondary silanol interactions.

Q: Is it better to use Triethylamine (TEA) or Trifluoroacetic acid (TFA) for this assay? A: Your choice depends entirely on your detector. If you are using UV detection, TEA combined with a phosphate buffer (pH 2.3–3.0) provides superior peak shape by acting as a dedicated silanol blocker[5]. However, TEA causes severe ion suppression in Mass Spectrometry. For LC-MS compatible methods, substituting phosphate buffers with 0.1% TFA provides the necessary acidic environment while acting as a volatile ion-pairing agent to suppress tailing[1].

Q: My tailing factor was originally optimized ( Tf​ = 1.1) but has degraded to 2.5 over 100 injections. What is the root cause? A: This is a classic symptom of stationary phase hydrolysis. Continuous use of highly acidic mobile phases (pH < 2.5) can slowly cleave the bonded alkyl chains and end-capping reagents from the silica backbone, exposing fresh, highly active silanols. To prevent this, ensure your column is specifically rated for low-pH stability (e.g., sterically protected silanes), and always flush the column with a neutral organic/water mixture before storage.

Q: Can I use gradient elution to sharpen the Impurity A peak? A: Yes. While isocratic methods are common for assaying the API, gradient elution is highly recommended for related substances. A gradient starting with a high aqueous ratio (containing sodium hexane sulfonate at pH 2.3) and ramping up the organic modifier (acetonitrile/propanol) focuses the analyte band on the column head and forces a rapid desorption, significantly improving both resolution and peak shape[3].

Sources

• 1. A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction: Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Determination of Related Substances in Lumefantrine by Gradient Elution RP-HPLC [yydbzz.com]
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• 5. ijpbs.com [ijpbs.com]

Technical Support Center: Minimizing Lumefantrine Impurity A in API Synthesis

Welcome to the dedicated technical support center for the synthesis of Lumefantrine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on a critical aspect of Lumefantrine API synthesis: the formation and minimization of Lumefantrine Impurity A. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to ensure the highest purity of your final product.

Understanding the Challenge: The Formation of Lumefantrine Impurity A

During the synthesis of Lumefantrine, the formation of impurities is a critical concern that can impact the efficacy and safety of the final drug product.[1] One of the most significant process-related impurities is Lumefantrine Impurity A , a positional isomer of the active pharmaceutical ingredient (API).

Chemical Identity of Lumefantrine and Impurity A:

• Lumefantrine: (Z)-2-(dibutylamino)-1-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol

• Lumefantrine Impurity A: (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[2][3][4]

As the structures indicate, Impurity A is a positional isomer where the hydroxyl and dibutylamino groups on the ethanol chain are interchanged. This subtle difference can make separation challenging. The International Conference on Harmonisation (ICH) guidelines stipulate strict limits on impurities, often not exceeding 0.1%, making the control of Impurity A crucial.[5]

Mechanism of Impurity A Formation

The final steps of Lumefantrine synthesis typically involve the reaction of an epoxide intermediate with dibutylamine. The formation of both Lumefantrine and Impurity A stems from the nucleophilic ring-opening of this epoxide.

Figure 1: Formation pathway of Lumefantrine and Impurity A.

The regioselectivity of this reaction is paramount. Under basic or neutral conditions, the reaction generally follows an S(_N)2 mechanism, where the nucleophile (dibutylamine) attacks the less sterically hindered carbon atom of the epoxide ring.[6][7] However, factors such as the solvent, temperature, and the nature of the base can influence the reaction pathway, leading to a competing reaction at the more substituted carbon and thus forming Impurity A.

Troubleshooting Guide: High Levels of Impurity A Detected

This section provides a structured approach to troubleshoot and resolve issues related to the excessive formation of Lumefantrine Impurity A during synthesis.

Problem	Potential Cause	Recommended Action & Scientific Rationale
High levels of Impurity A in crude product (>0.5%)	Suboptimal Reaction Temperature: Elevated temperatures can decrease the regioselectivity of the epoxide opening, favoring the formation of the thermodynamically more stable, but undesired, Impurity A.	Action: Maintain a controlled reaction temperature, ideally between 40-60°C.[1] Gradual heating after an initial stirring period at room temperature can also be beneficial.[8]Rationale: Lower temperatures enhance the kinetic control of the S(_N)2 reaction, favoring the attack at the less sterically hindered carbon.
Inappropriate Solvent System: The polarity of the solvent can influence the transition state of the epoxide ring-opening reaction.	Action: Employ a non-polar or moderately polar aprotic solvent. n-Butanol has been shown to be an effective solvent for this reaction.[1]Rationale: Non-polar solvents are less likely to stabilize any potential carbocation-like character in the transition state, thus favoring a pure S(_N)2 pathway.
Incorrect Base or Stoichiometry: The choice and amount of base can affect the reaction kinetics and selectivity.	Action: Use a moderate base like sodium hydroxide. Ensure accurate stoichiometry of all reactants.[1][9]Rationale: A strong excess of a highly reactive base might lead to side reactions and reduced selectivity.
Presence of Oxidizing Agents: Oxidative conditions can lead to the formation of other impurities, which may complicate purification and analysis.	Action: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[8]Rationale: An inert atmosphere prevents the formation of oxidative byproducts.
Inconsistent Impurity A levels between batches	Variability in Raw Material Quality: Impurities in the starting materials, particularly the epoxide intermediate, can affect the reaction outcome.	Action: Ensure the purity of the epoxide intermediate and dibutylamine through appropriate analytical techniques (e.g., NMR, GC-MS) before use.Rationale: Purity of starting materials is a fundamental prerequisite for reproducible chemical synthesis.
Poor Control of Reaction Parameters: Fluctuations in temperature, stirring speed, or addition rates of reagents can lead to inconsistent results.	Action: Implement strict process controls. Use automated reactors for precise temperature and addition rate control.Rationale: Reproducibility in chemical manufacturing is highly dependent on consistent process parameters.
Difficulty in removing Impurity A by recrystallization	Co-crystallization of Lumefantrine and Impurity A: Due to their structural similarity, the two isomers may co-crystallize, making separation by simple recrystallization inefficient.	Action: Experiment with different solvent systems for recrystallization. A mixed solvent system (e.g., an alcohol like ethanol or methanol with an anti-solvent like water) can sometimes improve separation.[10] Alternatively, consider preparative chromatography for purification of valuable batches.[10]Rationale: The solubility profiles of isomers can differ significantly in various solvents, which can be exploited for effective separation.
Inadequate Washing of the Crude Product: Residual mother liquor containing a high concentration of Impurity A can contaminate the final product.	Action: Ensure thorough washing of the filtered crude product with a suitable cold solvent in which Lumefantrine has low solubility (e.g., cold methanol or n-heptane).[11]Rationale: Effective washing removes dissolved impurities from the surface of the crystals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the formation of Lumefantrine Impurity A?

A1: Lumefantrine Impurity A is a positional isomer formed during the nucleophilic ring-opening of an epoxide intermediate by dibutylamine. While the desired reaction (formation of Lumefantrine) occurs via an S(_N)2 attack at the less sterically hindered carbon of the epoxide, Impurity A is the result of a competing attack at the more substituted carbon.[6][7]

Q2: What are the critical process parameters (CPPs) to control to minimize Impurity A formation?

A2: The most critical process parameters are:

• Reaction Temperature: Lower temperatures (e.g., 40-60°C) generally favor the formation of the desired product.[1]

• Solvent: Aprotic solvents of low to medium polarity are preferred.

• Base: The choice and stoichiometry of the base should be carefully controlled.

• Inert Atmosphere: Performing the reaction under nitrogen or argon can prevent oxidative side reactions.[8]

Q3: Can Impurity A be removed by standard purification techniques?

A3: Due to the high structural similarity between Lumefantrine and Impurity A, removal can be challenging. Standard single-solvent recrystallization may not be sufficient. A multi-step purification process, potentially involving mixed-solvent recrystallization or preparative chromatography, might be necessary to achieve the required purity levels.[10]

Q4: What analytical methods are suitable for monitoring Impurity A levels?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for quantifying Lumefantrine and its impurities.[9][12] A well-developed HPLC method with a suitable column (e.g., C18) and mobile phase can effectively separate and quantify Impurity A. Gas Chromatography (GC) after derivatization can also be used.[5]

Experimental Protocols

Protocol 1: Optimized Synthesis of Lumefantrine with Minimized Impurity A

This protocol outlines a laboratory-scale synthesis of Lumefantrine with a focus on minimizing the formation of Impurity A.

Figure 2: Optimized synthesis workflow for Lumefantrine.

Materials:

• 2-(Dibutylamino)-1-(2,7-dichloro-9H-fluoren-4-yl)ethanol (Epoxide precursor)

• 4-chlorobenzaldehyde

• Sodium hydroxide

• n-Butanol

• n-Heptane

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add the 2-(dibutylamino)-1-(2,7-dichloro-9H-fluoren-4-yl)ethanol and 4-chlorobenzaldehyde to n-butanol.

• Base Addition: While stirring, add sodium hydroxide to the mixture.

• Initial Stirring: Stir the reaction mixture at ambient temperature for 1 to 1.5 hours.

• Heating: Gradually heat the reaction mixture to a temperature of 40-60°C and maintain for 3-4 hours.

• Precipitation: Cool the reaction slurry to 0-5°C to induce precipitation of the product.

• Isolation: Filter the resulting yellow solid.

• Washing: Wash the filter cake thoroughly with cold deionized water, followed by a wash with cold n-heptane to remove residual impurities.

• Drying: Dry the purified Lumefantrine under vacuum at 60-70°C.

Protocol 2: HPLC Method for the Quantification of Lumefantrine Impurity A

This protocol provides a starting point for an HPLC method to separate and quantify Lumefantrine and Impurity A. Method development and validation are essential for routine use.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile and 10mM KH(_2)PO(_4) buffer (pH adjusted to 3.0 with orthophosphoric acid) in a ratio of 80:20 (v/v)[12]
Flow Rate	1.0 mL/min
Detection Wavelength	240 nm[12]
Column Temperature	35°C
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in the mobile phase to a suitable concentration.

Conclusion

The formation of Lumefantrine Impurity A is a significant challenge in the synthesis of high-purity Lumefantrine API. A thorough understanding of the reaction mechanism, coupled with strict control over key process parameters such as temperature, solvent, and raw material quality, is essential for minimizing its formation. This guide provides a comprehensive framework for troubleshooting and optimizing your synthesis to consistently produce Lumefantrine that meets the stringent purity requirements of the pharmaceutical industry.

References

• Improved Process For The Synthesis Of Lumefantrine. (n.d.). Quick Company.
• Lumefantrine. (2016, December 5). New Drug Approvals.
• Reactions of Epoxides - Ring-opening. (2024, March 24). Chemistry LibreTexts.
• Madhuresh Kumar, et al. (2016). Synthesis and characterization of Novel Related Substances of Lumefantrine, an anti-malarial drug. Der Pharma Chemica, 8(3):91-100.
• Synthesis and characterization of novel related substances of Lumefantrine, an anti-malarial drug. (2016, January).
• Pure Lumefantrine. (n.d.). Quick Company.
• LUMEFANTRINE isomers and preparation method thereof. (n.d.).
• Tajbakhsh, M., Hosseinzadeh, R., Rezaee, P., & Alinezhad, H. (2012). Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions. SciELO México.
• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. (2023, December 25). Journal of Synthetic Chemistry.
• YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions. (2017, November 10). MDPI.
• Epoxides Ring-Opening Reactions. (2020, June 19). Chemistry Steps.
• Rational Solvent Selection for Pharmaceutical Impurity Purge. (2018, January 8). Figshare.
• Process for high purity lumefantrine. (n.d.).
• Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products. (n.d.). PMC.
• How Reaction Conditions May Influence the Regioselectivity in the Synthesis of 2,3-Dihydro-1,4-benzoxathiine Deriv
• A Structured Approach To Cope with Impurities during Industrial Crystalliz
• What is the mechanism of Lumefantrine? (2024, July 17).
• recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid deriv
• Lumefantrine-impurities. (n.d.).
• Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products. (n.d.).
• 2-Dibutylamino-1-(2,7-dichloro-9H-fluoren-4-yl)ethanol. (n.d.).
• Cumulative Examination on Takao Group Journal Club (2019 first half). (n.d.).
• Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone. (n.d.). RSC Publishing.
• Theoretical Study on Regioselectivity of the Diels-Alder Reaction between 1,8-Dichloroanthracene and Acrolein. (2016, September 23). MDPI.

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Technical Support Center: Optimizing Mobile Phase Gradients for Lumefantrine Impurity A Separation

Welcome to the technical support center for advanced chromatographic method development. This guide is designed for researchers, analytical scientists, and drug development professionals facing the specific challenge of separating Lumefantrine from its closely related substance, Impurity A. Given their structural similarity, achieving baseline resolution requires a nuanced understanding and systematic optimization of the mobile phase gradient.

This document moves beyond generic protocols to provide in-depth, cause-and-effect explanations for common troubleshooting scenarios. Our goal is to empower you with the scientific rationale needed to not only solve immediate separation issues but also to build robust and reliable analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm starting from scratch. What is a good initial "scouting" gradient to separate Lumefantrine and Impurity A?

Expert Explanation: When developing a new method for structurally similar compounds like Lumefantrine and its Impurity A, the initial goal is not perfect separation but rather to determine the approximate elution window.[1] A broad, fast "scouting" gradient provides this information efficiently. Lumefantrine is a highly hydrophobic molecule, meaning it will be strongly retained on a reversed-phase (RP) column.[2][3] Therefore, the gradient needs to reach a high percentage of organic solvent to ensure elution.

The choice of a C18 column is a standard starting point for most small molecules due to its wide applicability and hydrophobic retention mechanism.[1] An acidic modifier is critical because Lumefantrine contains a basic dibutylamino group.[4] At a low pH (2-4), this amine group will be protonated (positively charged). This consistent ionization state prevents peak tailing that arises from unwanted interactions with residual silanols on the column's stationary phase.[5][6]

Experimental Protocol: Initial Scouting Gradient

• Column Selection: Use a standard, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): HPLC-grade water with 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B (Organic): HPLC-grade Acetonitrile (ACN) with 0.1% of the same acid used in Mobile Phase A.

• Wavelength: Set UV detection at 265 nm.[7]

• Run Conditions: Execute the gradient as described in the table below.

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	General purpose, good starting point for hydrophobic compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Acid modifier ensures consistent protonation of the basic analyte.[8]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN is a strong organic modifier providing sharp peaks.[9]
Flow Rate	1.0 - 1.5 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 - 35 °C	Elevated temperature can improve peak shape and reduce viscosity.[7]
Injection Vol.	5 - 10 µL	Standard volume to avoid column overload.
Detection	UV at 265 nm	A common wavelength used for Lumefantrine analysis.[7]
Gradient	5% to 95% B over 20 min	A wide gradient to locate the elution range of the API and impurity.[1]

Q2: My chromatogram shows co-elution or poor resolution (<1.5) between Lumefantrine and Impurity A. How can I improve the separation?

Expert Explanation: Poor resolution between structurally similar compounds is the most common challenge. The solution lies in manipulating the selectivity of your chromatographic system. Selectivity (α) is most effectively influenced by three factors: mobile phase pH, organic modifier type, and gradient slope.[10]

For ionizable compounds like Lumefantrine, mobile phase pH is the most powerful tool for altering selectivity.[11][12] However, since both the API and Impurity A share the same basic functional group, drastic pH changes may not significantly alter their relative retention. Therefore, the most practical approach is to adjust the gradient slope. A shallower gradient increases the residence time of the analytes on the column, allowing for more interactions with the stationary phase and providing more opportunity for separation.[13][14][15]

Troubleshooting Workflow: Improving Resolution

Caption: Impact of mobile phase preparation on baseline stability.

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• The development and validation of a fast stability indicating rp-hplc method for quantification of lumefantrine and its organic impurities using central composite experimental design. (2023, May). International Journal of Applied Pharmaceutics. Retrieved March 26, 2026, from [Link]

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• Dong, M. W. (2016). A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. LCGC North America, 34(9), 734-745. Retrieved March 26, 2026, from [Link]

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• Anurag, S., et al. (2015). Role of organic modifier and gradient shape in RP-HPLC separation: analysis of GCSF variants. Journal of Chromatographic Science, 53(8), 1321-1328. Retrieved March 26, 2026, from [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023, January 24). Biotage. Retrieved March 26, 2026, from [Link]

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• Huang, L., et al. (2010). A Modified Method for Determination of Lumefantrine in Human Plasma by HPLC-UV and Combination of Protein Precipitation and Solid-Phase Extraction: Application to a Pharmacokinetic Study. Journal of Liquid Chromatography & Related Technologies, 33(6), 724-737. Retrieved March 26, 2026, from [Link]

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• Di Maso, M., et al. (2004). Optimization strategies for the analysis and purification of drug discovery compounds by reversed-phase high-performance liquid chromatography with high-pH mobile phases. Journal of Chromatography A, 1030(1-2), 115-125. Retrieved March 26, 2026, from [Link]

• Sethiya, A., & Rathore, R. P. S. (2021). RP-HPLC Method Development and Validation for the Estimation of Lumefantrine in Bulk Drug. Journal of Pharmaceutical Research International, 33(60B), 536-543. Retrieved March 26, 2026, from [Link]

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• USP-NF Lumefantrine. (2025, February 15). USP. Retrieved March 26, 2026, from [Link]

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• Prah, J., et al. (2018). Artemether–Lumefantrine Concentrations in Tablets and Powders from Ghana Measured by a New High-Performance Liquid Chromatography Method. The American Journal of Tropical Medicine and Hygiene, 99(5), 1248-1254. Retrieved March 26, 2026, from [Link]

• Challenges in Pharmaceutical Impurity Characterization & Solutions. (n.d.). SynThink. Retrieved March 26, 2026, from [Link]

• LUMEFANTRINE ICRS batch 2. (2018, June 27). EDQM. Retrieved March 26, 2026, from [Link]

• Al-Sabakha, K. A., et al. (2022). Simultaneous determination of lumefantrine and artemether in the pharmaceutical preparation by capillary electrophoresis. MedCrave Online Journal of Chemistry, 2(4). Retrieved March 26, 2026, from [Link]

• Hsi, F. P., et al. (2013). Purification of Structurally Similar Compounds by the Formation of Impurity Co-Former Complexes in Solution. Crystal Growth & Design, 13(4), 1548-1554. Retrieved March 26, 2026, from [Link]

• O'Mahony, M., et al. (2019). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 23(7), 1338-1348. Retrieved March 26, 2026, from [Link]

• Li, H., et al. (2022). The Separation of Multiple Trace Impurities in Drugs Using an Improved Twin-Column Recycling Chromatography System. Molecules, 27(19), 6523. Retrieved March 26, 2026, from [Link]

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Overcoming matrix effects in Lumefantrine Impurity A LC-MS analysis

Technical Support Center: Lumefantrine & Impurity A LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of Lumefantrine and its related substance, Impurity A. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common analytical challenges associated with these highly lipophilic and basic compounds, with a primary focus on mitigating matrix effects in biological samples. Our approach is rooted in fundamental physicochemical principles to provide robust and reliable bioanalytical methods.

Understanding the Challenge: Physicochemical Properties

A thorough understanding of the analyte's properties is the cornerstone of developing a successful LC-MS method. Lumefantrine is characterized as a weakly basic and highly lipophilic molecule.

Compound	Molecular Formula	Molecular Weight ( g/mol )	pKa (predicted)	LogP (predicted)
Lumefantrine	C₃₀H₃₂Cl₃NO	528.9	~9.35[1][2][3][4][5]	~8.7[6]
Impurity A	C₃₀H₃₂Cl₃NO	528.9	~9.2	~8.7

pKa and LogP for Impurity A are estimated based on its structure being isomeric to Lumefantrine, suggesting very similar physicochemical properties.

These properties, particularly the high lipophilicity, are the primary drivers of the significant matrix effects observed during the analysis of biological samples.

Troubleshooting Guide

This section addresses specific issues you may encounter during your LC-MS analysis of Lumefantrine and Impurity A.

Q1: Why am I observing severe signal suppression and poor peak shape for both Lumefantrine and Impurity A?

Short Answer: The most likely cause is co-elution with phospholipids from your biological matrix (e.g., plasma, serum). The high lipophilicity of your analytes promotes their association with these endogenous interferences.

In-depth Explanation:

Matrix effects, particularly ion suppression, are a major hurdle in LC-MS-based bioanalysis.[7][8] Endogenous components of the sample matrix can co-elute with the analytes of interest and interfere with the ionization process in the mass spectrometer's source, leading to a reduction in signal intensity.[7] For highly lipophilic compounds like Lumefantrine and Impurity A, phospholipids are the main culprits.[9] These molecules have a polar head group and a non-polar tail, and they are notorious for causing ion suppression in electrospray ionization (ESI).

A simple protein precipitation (PPT) with a solvent like acetonitrile is often insufficient for removing phospholipids, which can lead to the issues you are observing.[9] One study on Lumefantrine analysis reported ion suppression greater than 77% when using only a PPT method.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for signal suppression.

Recommended Actions:

• Enhance Sample Preparation:

  • Liquid-Liquid Extraction (LLE): This technique is highly effective for cleaning up samples containing lipophilic analytes. Given the weakly basic nature of Lumefantrine and Impurity A (pKa ~9.3), an LLE with an alkaline aqueous phase (pH ~11-12) and a water-immiscible organic solvent (e.g., methyl tert-butyl ether, ethyl acetate) will efficiently extract your analytes while leaving behind many polar interferences.

  • Solid-Phase Extraction (SPE): A mixed-mode SPE with both reversed-phase and ion-exchange retention mechanisms can provide excellent cleanup. For these basic compounds, a cation-exchange sorbent would be appropriate. Alternatively, specialized phospholipid removal SPE plates or cartridges can be employed.

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS, such as Lumefantrine-d9, is the gold standard for compensating for matrix effects.[10] Since it has nearly identical physicochemical properties to the analyte, it will experience the same degree of ion suppression, allowing for accurate quantification.

Q2: My recovery is inconsistent and low. What should I adjust in my extraction protocol?

Short Answer: Inconsistent recovery is often due to suboptimal pH during extraction or inadequate solvent choice for LLE, or incorrect conditioning, washing, and elution steps in SPE.

In-depth Explanation:

For weakly basic compounds like Lumefantrine and Impurity A, the pH of the sample during extraction is critical. To ensure the analytes are in their neutral, more organic-soluble form, the pH of the aqueous sample should be adjusted to be at least 2 units above their pKa (~9.3). Therefore, a pH of 11.3 or higher is recommended.

Detailed Protocol: Optimized Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Take a precise volume of your plasma/serum sample (e.g., 100 µL).

• Internal Standard Spiking: Add your SIL-IS (e.g., Lumefantrine-d9) to the sample.

• pH Adjustment: Add a small volume of a basic solution (e.g., 1M NaOH) to raise the sample pH to >11.

• Extraction: Add an appropriate volume of a water-immiscible organic solvent (e.g., 1 mL of methyl tert-butyl ether).

• Vortexing: Vortex vigorously for 1-2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge at high speed (e.g., 4000 rpm for 5 minutes) to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the organic (upper) layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in your mobile phase or a compatible solvent for injection onto the LC-MS system.

Q3: I'm using a SIL-IS, but I'm still seeing variability in my results. Why?

Short Answer: Even with a SIL-IS, extreme ion suppression can lead to a signal that is too low to be reliably measured. Additionally, issues like analyte stability or non-specific binding can contribute to variability.

In-depth Explanation:

While a SIL-IS is excellent at correcting for proportional losses and ionization suppression, it cannot compensate for a signal that is suppressed below the limit of detection of the instrument.[11] If the matrix effect is exceptionally strong, both the analyte and the IS signals may be suppressed to a point where the measurement is no longer precise.

Troubleshooting Steps:

• Assess Absolute Response: Examine the absolute peak areas of your SIL-IS across your sample batch. A significant drop in the IS signal in certain samples compared to a clean standard solution indicates severe ion suppression.

• Sample Dilution: Diluting the sample with a suitable buffer or mobile phase can reduce the concentration of matrix components, thereby lessening the matrix effect.[12] A 10-fold dilution can often significantly improve results without compromising sensitivity, especially for high-concentration samples.

• Check for Non-Specific Binding: The high lipophilicity of these compounds can lead to adsorption onto plasticware. Using low-binding tubes and pipette tips can help mitigate this.

• Evaluate Analyte Stability: Ensure that your analytes are stable throughout the sample preparation process and in the autosampler. Perform stability assessments at each stage.

Frequently Asked Questions (FAQs)

Q: What is the primary source of matrix effects for Lumefantrine and Impurity A?

A: The primary source is endogenous phospholipids from biological matrices like plasma and serum. Their amphipathic nature and co-elution with the highly lipophilic analytes lead to competition for ionization in the ESI source, typically resulting in ion suppression.

Q: Which sample preparation technique is most recommended?

A: Based on the physicochemical properties of Lumefantrine and Impurity A, Liquid-Liquid Extraction (LLE) at an alkaline pH is a highly effective and recommended technique for achieving a clean extract. If higher throughput is required, Solid-Phase Extraction (SPE) with a mixed-mode or phospholipid removal sorbent is an excellent alternative. Simple protein precipitation is generally not sufficient.

Q: Is a stable isotope-labeled internal standard (SIL-IS) necessary?

A: Yes, for regulatory-compliant bioanalysis, a SIL-IS is strongly recommended and often required.[10] It is the most effective way to compensate for matrix effects and other sources of variability during sample preparation and analysis.

Q: How can I optimize my chromatographic separation to reduce matrix effects?

A:

• Gradient Elution: Employ a gradient elution with a high organic content at the end to wash the column of late-eluting, highly non-polar matrix components.

• Divert Valve: Use a divert valve to direct the early-eluting, more polar matrix components (like salts) to waste instead of the mass spectrometer source.

• Column Choice: A C18 column is a good starting point, but experimenting with different stationary phases (e.g., phenyl-hexyl) may provide better separation from interfering matrix components.

Q: What are the typical MS parameters for Lumefantrine and Impurity A?

A: These compounds ionize well in positive electrospray ionization (ESI+) mode. You will need to optimize the cone voltage and collision energy for the specific transitions of each analyte and the internal standard. A common transition for Lumefantrine is m/z 528.0 → 510.0.

Mechanism of Ion Suppression in ESI:

Caption: Competition for charge in the ESI droplet.

References

• Kotila, O. A., Olaniyi, O. O., Adegoke, A. O., & Babalola, C. P. (2013). Experimental determination of the physicochemical properties of lumefantrine. African Journal of Medicine and Medical Sciences, 42(3), 209–214.
• Experimental determination of the physicochemical properties of lumefantrine. (2020). African Journal of Medicine and Medical Sciences.
• Patelia, E. M., & Shah, S. (2014). Bio-Analytical Method Development and Validation for Estimation of Lume fantrine in Human Plasma by Using Lc-Ms/Ms. Journal of Bioequivalence & Bioavailability, 6(1).
• Duthu, G. S., Kulkarni, S., & Gopinath, S. (2012). Quantification of Lumefantrine in Human Plasma Using LC-MS/MS and Its Application to a Bioequivalence Study. Journal of Analytical Methods in Chemistry, 2012, 1–6.
• Huang, L., Li, X., Lizak, P. S., & Aweeka, F. T. (2012).
• Pansuriya, P. B., Maguire, G. E. M., & Friedrich, H. B. (2019). Structural Characterization and Thermal Properties of the Anti-malarial Drug: Lumefantrine. South African Journal of Chemistry, 72, 183-191.
• Bio-Analytical Method Development and Validation for Estimation of Lume fantrine in Human Plasma by Using Lc-Ms/Ms - ResearchG
• Experimental determination of the physicochemical properties of lumefantrine. (2020). African Journal of Medicine and Medical Sciences.

• PubChem. (n.d.). Lumefantrine. National Center for Biotechnology Information. Retrieved from [Link]

• Huang, L., Li, X., Lizak, P. S., & Aweeka, F. T. (2012).
• Duthu, G. S., Kulkarni, S., & Gopinath, S. (2012). Quantification of Lumefantrine in Human Plasma Using LC-MS/MS and Its Application to a Bioequivalence Study. Journal of Analytical Methods in Chemistry, 2012, 1–6.
• Yadav, S. S., Bangale, G. S., & Shankar, M. S. (2016). Bioanalytical Method Development and Validation for the Estimation of Lumefantrine and Desbutyl Lumefantrine in Human Plasma by LC-MS/MS.
• Ongas, M., Juma, E., Suda, A., Owiti, A., & Ogutu, B. (2018). A selective LC-MS/MS method for simultaneous quantification of Artemether, Lumefantrine and their principle metabolites in human plasma. Semantic Scholar.
• Huang, L., Li, X., Lizak, P. S., & Aweeka, F. T. (2012).
• Topics in Solid-Phase Extraction Part 1. Ion Suppression in LC/MS Analysis. (n.d.). MilliporeSigma.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025). AMSbiopharma.
• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry and Research.
• Jessome, L. L., & Volmer, D. A. (2006). Ion suppression: a major concern in mass spectrometry. LCGC North America, 24(5), 498-510.
• Chemical structure of artemether and lumefantrine with indication of pKa and log P values.

• SynZeal. (n.d.). Lumefantrine Impurity A. Retrieved from [Link]

• Axios Research. (n.d.). Lumefantrine Impurity A. Retrieved from [Link]

• Improving sample preparation for LC-MS/MS analysis. (2025). News-Medical.Net.
• Agrawal, P., & Kasturi, S. (2018). Solubility Enhancement of Lumefantrine by Hydrotropic Solubilization Technique. International Journal of Pharmaceutical Sciences and Research, 9(1), 175-181.
• Kruve, A., & Leito, I. (2009). Combating matrix effects in LC/ESI/MS: the extrapolative dilution approach. Analytical and Bioanalytical Chemistry, 395(3), 669–677.

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• 6. Structural Characterization and Thermal Properties of the Anti-malarial Drug: Lumefantrine [scielo.org.za]
• 7. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. bio.tools [bio.tools]

Technical Support Center: Troubleshooting Lumefantrine Impurity A UV Detection

Welcome to the Analytical Chromatography Support Center. This guide is designed for researchers and drug development professionals tasked with the quantification of Lumefantrine and its related degradation products.

Lumefantrine Impurity A—chemically identified as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[1]—is a critical process-related impurity. Because pharmacopeial monographs restrict this impurity to a strict 0.1% specification limit[2], achieving a pristine baseline with a high Signal-to-Noise (S/N) ratio is paramount. This guide synthesizes field-proven causality, self-validating diagnostic protocols, and authoritative methodologies to help you eliminate baseline noise during High-Performance Liquid Chromatography (HPLC) UV detection.

System Architecture: Where Does Noise Originate?

Before troubleshooting, it is critical to understand the signaling pathway of your HPLC system. Noise is not a singular phenomenon; it is an aggregate of chemical, fluidic, and electronic variables.

Fig 1. HPLC-UV signal pathway illustrating potential noise injection points during Lumefantrine analysis.

Troubleshooting Guide & FAQs

Q1: Why is my baseline noise so high when detecting Lumefantrine Impurity A at low UV wavelengths (e.g., <230 nm)? Expertise & Causality: Lumefantrine and Impurity A are highly lipophilic molecules. Their elution requires a high percentage of organic solvent (typically 80–90% acetonitrile) and acidic modifiers or buffers (like ammonium acetate or TFA) to suppress the ionization of the tertiary amine and prevent peak tailing[2]. At low wavelengths (<230 nm), these mobile phase additives exhibit significant background absorbance. This high background absorbance reduces the amount of light reaching the photodiode array (PDA) or UV detector, causing the detector's amplifier to increase its gain, which proportionally amplifies electronic noise. Solution: Shift the detection wavelength to a region where Lumefantrine Impurity A has a strong chromophore but the mobile phase is highly transparent. Validated methods demonstrate that using 236 nm[3] or 266 nm[2] significantly minimizes baseline noise while maintaining high sensitivity.

Q2: How can I systematically differentiate between pump pulsation noise and detector lamp degradation? Trustworthiness (Self-Validating Protocol): To avoid replacing expensive components unnecessarily, you must use a self-validating diagnostic protocol to isolate the variable. Do not guess; test the system state by state.

• Zero-Flow Optical Test: Turn off the HPLC pump (0.0 mL/min) but leave the UV lamp on. Monitor the baseline for 10 minutes. If high-frequency, random noise or severe drift persists, the causality is optical or electronic (e.g., an aging Deuterium lamp nearing its 2000-hour lifespan, or a dirty flow cell).

• Bypass-Column Fluidic Test: If the zero-flow baseline is flat, turn the pump back on but replace the analytical C18 column with a zero-dead-volume union. If rhythmic, sinusoidal noise appears that matches the stroke volume of your pump, the causality is fluidic. This indicates pump check valve malfunction, a torn pump seal, or inadequate mobile phase degassing.

Fig 2. Self-validating diagnostic workflow for isolating baseline noise sources in UV detection.

Q3: What is the optimal mobile phase composition to ensure a high Signal-to-Noise (S/N) ratio for Impurity A? Expertise & Causality: Because the pharmacopeial specification limit for Lumefantrine Impurity A is extremely low (0.1%), achieving an S/N ratio of at least 10 for the Limit of Quantitation (LOQ) is critical[2]. Variations in flow rate and buffer composition directly impact this. For instance, increasing the flow rate slightly can sharpen the peak (reducing peak width), which increases the peak height relative to the baseline noise. Data shows that optimizing flow rates can improve the S/N ratio from ~2.75 to >3.14[4], while an optimized isocratic method can achieve an S/N ≥ 30 for low-concentration solutions[2]. Solution: Use a highly buffered, high-organic isocratic system. A proven system is 0.1 M Ammonium Acetate (pH 4.9) and Acetonitrile in a 10:90 (v/v) ratio[2].

Quantitative Data Summary

The following table summarizes the impact of various chromatographic parameters on baseline noise and signal integrity when analyzing Lumefantrine and its impurities.

Parameter	Sub-Optimal Condition	Optimized Condition	Impact on Data Quality	Reference
Detection Wavelength	210 nm	236 nm or 266 nm	Drastically reduces solvent background absorbance, lowering baseline noise.	[2],[3]
Flow Rate	0.7 mL/min	0.9 mL/min to 2.0 mL/min	Sharpens peaks, increasing peak height and S/N ratio (from 2.75 to >3.14).	[2],
Baseline Noise Level	>100 µV	48 µV – 56 µV	Enables reliable integration of Impurity A at the 0.1% specification limit.	,[4]
Mobile Phase	Unbuffered / Low Organic	0.1 M NH₄OAc (pH 4.9) / ACN (10:90)	Suppresses amine ionization, preventing tailing and broad peaks.	[2]

Experimental Protocol: Standardized Low-Noise Detection

To guarantee reproducibility and minimize noise, execute the following step-by-step methodology based on validated stability-indicating parameters[2].

Step 1: Mobile Phase Preparation

• Weigh exactly 7.71 g of analytical-grade ammonium acetate.

• Dissolve in 1000 mL of HPLC-grade water to create a 0.1 M solution.

• Adjust the pH to 4.9 using glacial acetic acid.

• Filter the buffer through a 0.22 µm membrane to remove particulates that could cause detector light scattering.

Step 2: Solvent Blending & Degassing

• Mix the prepared ammonium acetate buffer with HPLC-grade Acetonitrile in a 10:90 (v/v) ratio.

• Sonicate the mixture for 15 minutes to degas thoroughly. Note: Inadequate degassing leads to micro-bubble formation in the UV flow cell, causing severe baseline spikes.

Step 3: Chromatographic Execution

• Column: Install a C18 endcapped column (e.g., Purospher STAR RP-18, 150 × 4.6 mm, 5 μm)[2].

• Temperature: Set the column oven to 30°C to reduce solvent viscosity and pump backpressure[2].

• Flow Rate: Set the isocratic flow to 2.0 mL/min[2].

• Detection: Set the UV/DAD detector to 266 nm[2].

Step 4: System Suitability (Self-Validation)

• Inject 10 µL of a 0.5% level standard of Lumefantrine.

• The system is validated for analytical use only if the S/N ratio is ≥ 30 and the theoretical plate number (N) is ≥ 8.2 × 10³[2].

References

• Source: nih.
• Source: akjournals.
• Source: ijpra.
• Swetha Sri et al, J. Global Trends Pharm Sci, 2019; 10(4)
• Source: synzeal.

Sources

• 1. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. jgtps.com [jgtps.com]

Reference Data & Comparative Studies

Determining Limit of Detection (LOD) for Lumefantrine Impurity A: An Analytical Comparison Guide

Lumefantrine is a highly lipophilic aryl amino alcohol that serves as a cornerstone in artemisinin-based combination therapies (ACTs) for malaria. During its synthesis and subsequent shelf-life degradation, several related substances emerge. The most critical of these is Lumefantrine Impurity A (CAS 1331642-68-2), an isomeric derivative chemically identified as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[][2].

Regulatory monographs enforce strict specification limits (typically ≤0.1%) for this impurity[3]. Accurately determining its Limit of Detection (LOD) and Limit of Quantitation (LOQ) is not just a compliance checkbox; it is a fundamental requirement of analytical method validation under the [4][5].

This guide provides an authoritative comparison of analytical methodologies for determining the LOD of Lumefantrine Impurity A, exploring the mechanistic causality behind experimental choices, and detailing a self-validating protocol for laboratory execution.

Mechanistic Causality: The Analytical Challenge

Why is Impurity A notoriously difficult to quantify at trace levels? The causality lies in its structural homology to the parent API. Impurity A shares the exact molecular weight (528.94 g/mol ) and a nearly identical UV chromophore with lumefantrine[2][6].

In reverse-phase liquid chromatography, this structural similarity induces significant co-elution risks. Furthermore, because the impurity must be detected at ≤0.1% of the nominal API concentration, analysts must inject highly concentrated sample solutions (often up to 100 mg/mL)[3]. This high column load frequently causes peak tailing and baseline perturbations, which mask the trace impurity peak and artificially inflate the LOD. Consequently, achieving a true, low-level LOD requires highly selective stationary phases and optimized detection mechanisms.

Comparative Analysis of Analytical Modalities

To overcome these challenges, laboratories typically employ one of three analytical modalities. Below is an objective comparison of their performance.

A. HPLC-UV/DAD (The Compendial Standard)

• Mechanism: Relies on ultraviolet absorbance (typically at 265–266 nm) using standard 5 µm particle columns (e.g., Purospher STAR RP-18)[7].

• Performance: While robust for assaying the main API, HPLC-UV struggles with trace impurity detection due to baseline noise. Validated stability-indicating studies report LODs for Impurity A at approximately 0.110 mg/mL (110 µg/mL) , which corresponds to 0.115% of the nominal concentration[3][8].

• Verdict: Adequate for routine release testing but offers a narrow margin of error for trace degradation profiling.

B. UHPLC-PDA (The Efficiency Upgrade)

• Mechanism: Utilizes sub-2 µm particle stationary phases and optimized fluidics to minimize eddy diffusion (optimizing the van Deemter curve).

• Performance: The resulting sharper, narrower peaks inherently boost the Signal-to-Noise (S/N) ratio. This mechanical efficiency lowers the LOD by 5–10 fold compared to traditional HPLC-UV, without altering the fundamental detection chemistry.

• Verdict: The optimal choice for high-throughput QA/QC environments requiring better sensitivity without the capital expense of mass spectrometry.

C. LC-MS/MS (The Sensitivity Benchmark)

• Mechanism: Employs Electrospray Ionization (ESI) followed by Multiple Reaction Monitoring (MRM). By isolating the specific precursor ion (m/z 528.0) and its unique fragmentation pattern, it completely bypasses UV limitations[6][9].

• Performance: LC-MS/MS eliminates matrix and API interference entirely. Bioanalytical methods demonstrate LODs for lumefantrine and its related substances as low as 10–25 ng/mL (0.010–0.025 µg/mL) [10].

• Verdict: The definitive gold standard for genotoxic impurity profiling or complex pharmacokinetic studies where absolute sensitivity is non-negotiable.

Quantitative Data Comparison

Analytical Method	Detection Mechanism	Typical LOD	Typical LOQ	Resolution Strategy	Primary Use Case
HPLC-UV/DAD	UV Absorbance (266 nm)	~110 µg/mL	~393 µg/mL	Isocratic (Ammonium Acetate/ACN)	Routine compendial QA/QC
UHPLC-PDA	UV Absorbance (266 nm)	~15 - 30 µg/mL	~50 - 100 µg/mL	Gradient (Formic Acid/ACN)	High-throughput release testing
LC-MS/MS	ESI-MRM (m/z 528.0)	~0.01 µg/mL	~0.025 µg/mL	Precursor/Product Ion Isolation	Trace profiling & Bioanalysis

Experimental Protocol: ICH Q2(R2) LOD Determination

To establish a scientifically sound LOD for Lumefantrine Impurity A, we employ the Standard Deviation of the Response and Slope approach, cross-verified by empirical S/N evaluation. This creates a self-validating system as mandated by[11][12].

Step 1: Preparation of the Calibration Matrix

• Prepare a primary stock solution of Lumefantrine Impurity A reference standard at 1.0 mg/mL in acidified acetonitrile.

• Perform serial dilutions to generate a low-level calibration curve spanning 10% to 150% of the target specification limit (e.g., 0.01% to 0.15% relative to the nominal API concentration).

Step 2: Chromatographic Acquisition

• Baseline Establishment: Inject a minimum of six replicates of the blank matrix (mobile phase) to establish baseline noise ( N ).

• Sample Injection: Inject the low-level calibration standards using optimized conditions (e.g., 150 × 4.6 mm, 5 µm RP-18 column at 30°C, isocratic ammonium acetate/acetonitrile 10:90 v/v at 2.0 mL/min)[7].

Step 3: Statistical Calculation (Primary Validation)

• Plot the peak area (response) against the impurity concentration.

• Calculate the slope of the calibration curve ( S ).

• Calculate the standard deviation of the y-intercepts of the regression lines ( σ ).

• Compute the theoretical LOD using the ICH formula: LOD=3.3×(σ/S) [11].

Step 4: Empirical Confirmation (Self-Validating Step)

A calculated LOD is merely a statistical artifact until empirically proven[11].

• Prepare a fresh spiked sample at the exact calculated LOD concentration.

• Inject the sample and measure the peak height relative to the baseline noise.

• Validation Criteria: The method is successfully validated if the empirical Signal-to-Noise (S/N) ratio is ≥3:1 [3].

Workflow Visualization

Below is the logical progression of the ICH Q2(R2) compliant LOD determination workflow.

ICH Q2(R2) compliant workflow for determining and validating the LOD of Lumefantrine Impurity A.

References

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine National Institutes of Health (PMC) URL:[Link][3]

• ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs URL:[Link][11]

• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation (ICH) URL:[Link][4]

• Quantification of Lumefantrine in Human Plasma Using LC-MS/MS and Its Application to a Bioequivalence Study ResearchGate URL:[Link][9]

• Lumefantrine Impurity A | 1331642-68-2 SynZeal URL:[Link][2]

• A LC-MS/MS method for the determination of lumefantrine and its metabolite desbutyl-lumefantrine in plasma ResearchGate URL:[Link][10]

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• 2. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
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• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. intuitionlabs.ai [intuitionlabs.ai]
• 12. ema.europa.eu [ema.europa.eu]

Cross-Validation of Lumefantrine Impurity A Quantification Techniques: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

The Analytical Imperative: Profiling Lumefantrine Impurity A

Lumefantrine is a cornerstone aryl amino alcohol antimalarial, typically co-formulated with artemether to treat Plasmodium falciparum. During its synthesis and subsequent degradation, several related substances emerge. Lumefantrine Impurity A (CAS: 1331642-68-2), chemically designated as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol, is a strictly monitored USP/Ph. Eur. specified impurity 1.

The Causality of Profiling: Why must we rigorously monitor Impurity A? In-silico toxicological models (such as Derek® and Toxtree®) indicate that these fluorene-derivative impurities carry toxicity risks comparable to the API itself. Accurate quantification is non-negotiable for batch release, pharmacokinetic profiling, and establishing degradation pathways under oxidative or acidic stress.

Orthogonal Quantification Strategies: The Mechanistic "Why"

Relying on a single analytical technique leaves blind spots. Cross-validation between orthogonal methods ensures that matrix effects, co-eluting degradants, and ionization suppression do not compromise data integrity.

A. RP-HPLC-UV: The Quality Control Workhorse

• Mechanism: The highly conjugated fluorene ring of Lumefantrine and Impurity A yields a strong chromophore, making UV detection at 265 nm highly sensitive 2.

• Causality for Experimental Choice: A C18 stationary phase paired with an acidic phosphate buffer/acetonitrile gradient is deliberately chosen. Because the dibutylamino group is easily protonated, operating at a low pH (e.g., pH 2.3) ensures the amine remains fully ionized. This prevents secondary electrostatic interactions with residual silanols on the silica column, which would otherwise cause severe peak tailing and compromise resolution.

B. LC-MS/MS: The High-Sensitivity Benchmark

• Mechanism: Electrospray Ionization (ESI+) coupled with Multiple Reaction Monitoring (MRM).

• Causality for Experimental Choice: While HPLC-UV is excellent for API formulation QC, it struggles in biological matrices (like human plasma) due to endogenous interferences. LC-MS/MS provides absolute structural specificity. However, Lumefantrine and its impurities suffer from severe ionization saturation and matrix effects (ME) in ESI+. To make this a self-validating system , a co-eluting stable isotope-labeled internal standard (e.g., Lumefantrine-d9) is mandatory. The D9-IS normalizes the cumulative ME, ensuring that any signal suppression is mathematically corrected in real-time 3.

C. GC-FID: The Volatility-Driven Alternative

• Mechanism: Gas Chromatography with Flame Ionization Detection.

• Causality for Experimental Choice: Impurity A possesses a free hydroxyl group, making it too polar and non-volatile for direct GC analysis. By introducing a derivatization step using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), the active hydrogen is replaced with a trimethylsilyl (TMS) group. This chemical transformation increases volatility and thermal stability, allowing clear, orthogonal separation of Impurity A from the API in resource-limited settings where LC-MS/MS is unavailable 4.

Methodological Workflows: A Self-Validating Protocol

To accurately cross-validate these methods, parallel processing of the same sample matrix must be executed.

Phase 1: Standard & Matrix Preparation

• Stock Solutions: Dissolve 10 mg of Lumefantrine Impurity A reference standard in 10 mL of acidified methanol (0.1% acetic acid) to prevent precipitation and ensure long-term stability.

• Matrix Spiking: For biological cross-validation, spike blank human plasma with Impurity A at Low, Mid, and High Quality Control (QC) levels (e.g., 0.5, 10, 80 µg/mL) 5.

• Extraction (For LC-MS/MS): Acidify 25 µL of the plasma sample with 5% formic acid to disrupt protein binding. Extract using ethyl acetate via Liquid-Liquid Extraction (LLE). Evaporate the organic layer and reconstitute in the mobile phase.

• Derivatization (For GC-FID): Evaporate a 25 µL aliquot of the standard to dryness under liquid nitrogen. Add 50 µL BSTFA and incubate at 70°C for 30 minutes to ensure complete silylation.

Phase 2: Chromatographic Execution

• RP-HPLC-UV: Inject 20 µL onto a C18 column (250 × 4.6 mm, 5 µm). Run a gradient of sodium hexane sulfonate buffer (pH 2.3) and acetonitrile. Monitor the eluent at 265 nm.

• LC-MS/MS: Inject 10 µL onto a PFP (Pentafluorophenyl) column. Use a mobile phase of 0.1% formic acid and acetonitrile. Monitor MRM transitions (e.g., m/z 530.1 → 347.9 for Impurity A).

• GC-FID: Inject 1 µL into a fused silica capillary column (HP-5). Program the oven to ramp from 150°C to 300°C.

Logical Workflow Visualization

Cross-validation workflow for Lumefantrine Impurity A across three orthogonal analytical platforms.

Quantitative Performance Comparison

To objectively evaluate the performance of each alternative, the quantitative metrics obtained during cross-validation are summarized below:

Parameter	RP-HPLC-UV	LC-MS/MS (ESI+)	GC-FID
Primary Application	Formulation QC, Stability	Bioanalysis, Trace levels	Resource-limited QC
Sample Prep	Dilute & Shoot	LLE / Protein Precipitation	Evaporation + BSTFA
LOD / LOQ	~0.06 µg/mL / 0.17 µg/mL	~2 ng/mL / 10 ng/mL	~5 µg/mL / 15 µg/mL
Linearity (R²)	> 0.999	> 0.998	> 0.995
Matrix Effect (ME)	Low (in formulations)	High (Requires D9-IS correction)	Moderate
Precision (%RSD)	< 2.0%	< 5.5%	< 3.0%

Conclusion

Selecting the appropriate quantification technique for Lumefantrine Impurity A depends entirely on the matrix complexity and the required sensitivity. RP-HPLC-UV remains the gold standard for finished pharmaceutical products due to its robustness and high precision. However, when cross-validating pharmacokinetic data or analyzing trace degradation in complex matrices, LC-MS/MS is indispensable—provided that ionization saturation is neutralized via deuterated internal standards. GC-FID serves as a powerful, low-cost orthogonal method, validating the absence of co-eluting non-chromophoric impurities that UV detection might miss.

References

• Lumefantrine Impurity A | 1331642-68-2.SynZeal.
• Determination of lumefantrine in small-volume human plasma by LC-MS/MS: Using a deuterated lumefantrine to overcome matrix effect and ionization saturation.
• Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products.PMC (nih.gov).
• Interlaboratory Development and Cross Validation of a Chromatographic Method for Determination of Lumefantrine in Human Plasma.Omics Online.
• Simultaneous Determination and Quantitation of Artemeter and Lumefantrine in Antimalarial Tablet Formulation using High Performance Liquid Chrom

Sources

• 1. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]

Comprehensive Comparison Guide: Forced Degradation Profiles of Lumefantrine vs. Impurity A

Executive Summary & Scientific Rationale

Lumefantrine is a critical aryl amino alcohol antimalarial, widely formulated in fixed-dose combinations with artemether. Because these formulations are predominantly distributed in tropical climates, ensuring their chemical stability under extreme environmental stress is paramount. Forced degradation studies (stress testing) are mandated by ICH Q1A(R2) guidelines to elucidate degradation pathways, establish mass balance, and validate the resolving power of stability-indicating analytical methods.

This guide objectively compares the degradation behavior of the active pharmaceutical ingredient (API) Lumefantrine against its primary specified degradant, Lumefantrine Impurity A . By understanding the mechanistic causality behind their chemical stability, analytical scientists can design robust RP-HPLC methods that prevent peak co-elution and ensure accurate quantification.

Mechanistic Causality: Lumefantrine vs. Impurity A

To develop a self-validating analytical method, we must first understand why the molecule degrades and how Impurity A fits into the degradation landscape.

• Alkaline and Acidic Susceptibility: Lumefantrine's molecular structure—a fluorene derivative with a dibutylamino ethanol side chain—makes it uniquely susceptible to hydrolytic cleavage. The API exhibits significant degradation in basic environments, where the hydroxyl group and the amine side chain undergo base-catalyzed transformations[1]. Acidic environments also induce rapid degradation, yielding multiple secondary peaks[2].

• Oxidative N-Oxidation: Exposure to peroxides induces oxidation at the dibutylamino nitrogen, generating distinct oxidative impurities[1].

• The Role of Impurity A: Impurity A, chemically characterized as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol[3], acts as a critical reference marker. Monitoring its formation under stress provides a self-validating mechanism for the analytical method's resolving power. If a chromatographic method can baseline-resolve the Lumefantrine parent peak from the Impurity A peak under severe alkaline stress, the method is definitively stability-indicating.

Experimental Workflow & Self-Validating Protocols

A degradation protocol is only as reliable as its controls. The following methodologies incorporate immediate chemical quenching to halt degradation kinetics, ensuring that the observed impurity profile accurately reflects the intended stress duration, rather than post-stress sample handling artifacts.

Protocol 1: Self-Validating Forced Degradation Setup

• Preparation of Stock Solutions: Dissolve Lumefantrine API and Impurity A reference standard separately in HPLC-grade methanol to achieve a concentration of 1.0 mg/mL.

• Alkaline Stress (High Degradation): Mix 5.0 mL of stock solution with 5.0 mL of 0.1 M NaOH. Reflux at 60°C for exactly 1 hour.

  • Self-Validating Causality: Immediately neutralize the mixture with 5.0 mL of 0.1 M HCl[2]. Without this quenching step, degradation would continue in the autosampler, leading to a non-reproducible over-estimation of Impurity A and a failure to establish mass balance.

• Acidic Stress (Moderate Degradation): Mix 5.0 mL of stock solution with 5.0 mL of 0.1 M HCl. Reflux at 60°C for 1 hour.

  • Self-Validating Causality: Quench immediately with 5.0 mL of 0.1 M NaOH[2].

• Oxidative Stress: Mix 5.0 mL of stock solution with 5.0 mL of 3% H₂O₂.

  • Self-Validating Causality: Heat the mixture in a boiling water bath for 10 minutes before refluxing[2]. This critical step depletes excess hydrogen peroxide. Injecting active peroxides into an HPLC system can rapidly degrade the column's stationary phase and cause severe baseline disturbances, invalidating the chromatogram.

• Thermal & Photolytic Stress: Expose the solid API to 60°C for 48 hours (thermal) and UV/Vis light as per ICH Q1B (photolytic). Dissolve in methanol post-exposure.

Protocol 2: Stability-Indicating RP-HPLC Analysis

To objectively compare the performance and resolution of Lumefantrine and Impurity A, a Central Composite Design (CCD) optimized RP-HPLC method is utilized[4].

• Column: Thermo Hypersil ODS C18 (150 x 4.6 mm, 3 µm).

• Mobile Phase: 0.1% Formic Acid in Water : Acetonitrile (10:90 v/v), isocratic elution.

• Flow Rate: 1.6 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 265 nm.

• Injection Volume: 10 µL.

Quantitative Data Comparison

The following table summarizes the comparative degradation behavior and chromatographic performance of Lumefantrine and the formation of Impurity A under various stress conditions.

Stress Condition	Lumefantrine Degradation (%)	Impurity A Formation Level	Retention Time (min)	Resolution (Rs)
Unstressed (Control)	0.0%	Not Detected	LF: 1.9	N/A
Acidic (0.1M HCl, 60°C)	~8.5%	Low	LF: 1.9, Imp A: 3.0	> 2.0
Alkaline (0.1M NaOH, 60°C)	~19.5%	High	LF: 1.9, Imp A: 3.0	> 2.0
Oxidative (3% H₂O₂, 60°C)	~12.0%	Moderate	LF: 1.9, Imp A: 3.0	> 2.0
Thermal (60°C, 48h)	< 1.0%	Not Detected	LF: 1.9	N/A
Photolytic (ICH Q1B)	< 1.0%	Not Detected	LF: 1.9	N/A

Note: Data synthesized from validated CCD RP-HPLC studies demonstrating baseline resolution between the parent drug and its organic impurities[4].

Visualization of Degradation Workflow

Workflow of Lumefantrine forced degradation and RP-HPLC separation of Impurity A.

References

• Title: Lumefantrine Impurity A | 1331642-68-2 Source: SynZeal URL
• Title: Forced Degradation – A Review Source: Biomedres URL
• Title: A New HPTLC Method for Analysis of Artemisinin Derivatives (Artemether and Lumefantrine)
• Title: The development and validation of a fast stability indicating rp-hplc method for quantification of lumefantrine and its organic impurities using central composite experimental design Source: ResearchGate URL

Sources

• 1. biomedres.us [biomedres.us]
• 2. phmethods.net [phmethods.net]
• 3. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 4. researchgate.net [researchgate.net]

Comprehensive Structural and Analytical Comparison: Lumefantrine Impurity A vs. Desbutyl Lumefantrine

As a Senior Application Scientist specializing in antimalarial drug characterization, I frequently encounter challenges in resolving closely related impurities during the quality control of Lumefantrine. Lumefantrine, a highly lipophilic aryl amino alcohol, is the cornerstone of artemisinin-based combination therapies (ACTs). However, its synthesis and lifecycle generate a complex profile of related substances.

This guide provides an objective, data-driven comparison between two critical Lumefantrine-related compounds: Lumefantrine Impurity A (a process-related positional isomer) and Desbutyl Lumefantrine (an active metabolite and degradation product). By understanding their structural causality and analytical behavior, researchers can build robust, self-validating chromatographic methods for active pharmaceutical ingredient (API) profiling.

Structural Causality and Origins

To effectively separate and quantify these compounds, we must first understand the mechanistic origins of their structural differences.

• Lumefantrine Impurity A is a process-related positional isomer. During the synthesis of Lumefantrine, an epoxide intermediate undergoes nucleophilic ring-opening by dibutylamine. If the regioselectivity of this attack fails, the hydroxyl and dibutylamino groups swap positions on the ethyl chain, forming Impurity A[1]. Because it is an isomer, it shares the exact molecular weight and formula as the API but exhibits different spatial sterics.

• Desbutyl Lumefantrine is primarily an in vivo active metabolite generated by the hepatic cytochrome P450 3A4 (CYP3A4) enzyme, which oxidatively cleaves one of the butyl groups (N-dealkylation). However, it is also monitored as a degradation impurity in stressed API samples subjected to oxidative conditions [2].

Formation pathways of Lumefantrine, Impurity A, and Desbutyl Lumefantrine.

Quantitative Structural Comparison

The structural modifications directly dictate the polarity and mass-to-charge (m/z) ratios observed during LC-MS analysis.

Property	Lumefantrine (API)	Lumefantrine Impurity A	Desbutyl Lumefantrine
Classification	Active Pharmaceutical Ingredient	Process-Related Impurity	Active Metabolite / Degradant
IUPAC Nomenclature	2-(dibutylamino)-1-[...]-ethanol	(Z)-2-(dibutylamino)-2-[...]-ethanol	2-(butylamino)-1-[...]-ethanol
Molecular Formula	C₃₀H₃₂Cl₃NO	C₃₀H₃₂Cl₃NO	C₂₆H₂₄Cl₃NO
Molecular Weight	528.94 g/mol	528.94 g/mol	472.83 g/mol
Structural Shift	Standard ethyl chain	Swapped -OH and -N(Bu)₂ groups	Loss of one butyl chain
Pharmacology	High Antimalarial Efficacy	Regulated as Toxic Impurity (<0.1%)	Antimalarial (IC₅₀ ~9 nM) [4]

Self-Validating Analytical Methodology (HPLC-DAD/MS)

Because Lumefantrine is a highly lipophilic, basic nitrogen-containing compound, it is prone to severe peak tailing on standard stationary phases. To resolve Impurity A (which has identical mass to the API) and Desbutyl Lumefantrine (which is significantly more polar), we must employ a reverse-phase C18 column with a highly controlled acidic mobile phase.

The following protocol utilizes a self-validating framework: it incorporates a System Suitability Test (SST) that acts as an internal logic gate. If the SST fails, the run is automatically invalidated, ensuring absolute data trustworthiness.

Step-by-Step Experimental Protocol

Step 1: Sample and Standard Preparation

• Action: Dissolve 10 mg of Lumefantrine API in 10 mL of acidified acetonitrile (0.1% Formic Acid) to prevent amine adsorption to glassware.

• Spiking: Spike the solution with reference standards of Impurity A and Desbutyl Lumefantrine at 0.1% level (w/w relative to API) to establish Limits of Detection (LOD) and Quantitation (LOQ).

Step 2: System Suitability Testing (SST) - The Validation Gate

• Action: Inject the spiked standard mixture before running unknown samples.

• Causality: Impurity A and Lumefantrine are structural isomers with identical m/z (530.1[M+H]⁺). Mass spectrometry cannot differentiate them if they co-elute. Therefore, chromatographic resolution ( Rs​ ) is the sole discriminator.

• Validation Metric: The system is only validated for use if the resolution ( Rs​ ) between Lumefantrine and Impurity A is strictly >1.5 , and the signal-to-noise (S/N) ratio for the 0.1% spike is ≥10 .

Step 3: Chromatographic Separation (HPLC)

• Column: End-capped C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm). End-capping is critical to mask residual silanols that cause secondary interactions with the basic amines of Desbutyl Lumefantrine.

• Mobile Phase: Gradient elution using Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA). The trifluoroacetic acid acts as an ion-pairing agent, sharpening the peaks of the basic analytes.

Step 4: Parallel Detection (DAD and ESI-MS)

• Action: Split the column effluent to a Diode Array Detector (DAD) set at 260–330 nm and an Electrospray Ionization Ion-Trap Mass Spectrometer (ESI-MS) in positive ion mode.

• Causality: DAD provides robust, linear quantification for regulatory compliance, while MS/MS provides the isotopic fragmentation pattern necessary to confirm the presence of the three chlorine atoms characteristic of the fluorene core [3].

Self-validating HPLC-DAD/MS analytical workflow for impurity profiling.

Experimental Data & Performance Metrics

When the above protocol is executed, the distinct physicochemical properties of the impurities dictate their chromatographic behavior.

Because Desbutyl Lumefantrine has lost a hydrophobic butyl chain, its polarity increases, causing it to elute before the API. Conversely, the positional rearrangement in Impurity A slightly alters its dipole moment and hydrophobic surface area, allowing it to be resolved from the API despite identical mass.

HPLC-MS Analytical Parameters

The following table summarizes the expected performance data derived from validated stability-indicating methods [3]:

Analyte	Expected Elution Order	LOD (% l.c.)	LOQ (% l.c.)	Precursor Ion (m/z)	MS/MS Diagnostic Fragment
Desbutyl Lumefantrine	Early Eluter	~0.012	~0.042	474.0 [M+H]⁺	Loss of butylamine
Lumefantrine (API)	Main Peak	0.004	0.026	530.1 [M+H]⁺	Loss of dibutylamine
Impurity A	Late Eluter	0.115	0.409	530.1[M+H]⁺	Altered fragmentation ratio

Note: Limits of Detection (LOD) and Quantitation (LOQ) are expressed as a percentage of the nominal Lumefantrine concentration (% l.c.). Impurity A exhibits a higher LOQ threshold due to slightly broader peak shapes inherent to its structural geometry.

Conclusion

Differentiating Lumefantrine Impurity A from Desbutyl Lumefantrine requires a synthesis of structural chemistry and advanced chromatography. While Desbutyl Lumefantrine is easily identified by mass spectrometry due to its 56 Da mass shift (loss of a butyl group), Impurity A demands rigorous chromatographic resolution (SST Rs​>1.5 ) to prevent co-elution with the API. By utilizing end-capped stationary phases and ion-pairing acidic gradients, laboratories can ensure absolute compliance with USP and Ph.Int. specifications, safeguarding the efficacy of global antimalarial supplies.

References

• SynZeal Research. "Lumefantrine Impurity A - Reference Standard Characterization." SynZeal. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9934522, Desbutyllumefantrine." PubChem. Available at:[Link]

• César, I. C., et al. (2011). "Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine." Malaria Journal, 10(51). Available at:[Link]

• Wong, R. P., et al. (2011). "Desbutyl-lumefantrine is a metabolite of lumefantrine with potent in vitro antimalarial activity that may influence artemether-lumefantrine treatment outcome." Antimicrobial Agents and Chemotherapy, 55(3), 1194-1198. Available at:[Link]

Inter-Laboratory Comparative Testing for Lumefantrine Impurity A: A Methodological Comparison Guide

Executive Summary & Regulatory Context

Lumefantrine is a fluorene derivative and a critical aryl amino alcohol antimalarial, predominantly utilized in artemisinin-based combination therapies (ACTs). Ensuring the purity of lumefantrine active pharmaceutical ingredients (APIs) and finished pharmaceutical products (FPPs) is a strict regulatory requirement.

Lumefantrine Impurity A —chemically identified as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol hydrochloride—is a specified process-related and degradation impurity[1]. Because of its structural similarity to the parent drug, both the United States Pharmacopeia (USP) and the International Pharmacopoeia (Ph.Int.) mandate a stringent specification limit of 0.1% for Impurity A[2]. This guide provides an objective, data-driven comparison of three distinct analytical methodologies used across different laboratories to quantify this critical impurity.

Mechanistic Causality in Analytical Selection

The primary analytical challenge in profiling Lumefantrine and its related compounds lies in their molecular structure. Lumefantrine is a highly lipophilic (logP ~8.3), nitrogen-containing basic compound[3].

The Causality of Peak Tailing: In standard reverse-phase high-performance liquid chromatography (RP-HPLC), the tertiary amine group of Lumefantrine and Impurity A undergoes secondary ion-exchange interactions with residual, unreacted acidic silanols on silica-based stationary phases. This fundamental chemical interaction causes severe asymmetrical peak tailing, which compromises the chromatographic resolution between the API and closely eluting impurities[3].

To circumvent this physical limitation, laboratories deploy distinct mechanistic strategies:

• Traditional RP-HPLC (Lab A): Utilizes heavily end-capped, fully porous C18 columns with specialized ion-pairing buffers to mask silanol activity.

• Fused-Core Isocratic HPLC (Lab B): Employs superficially porous particles (fused-core) to drastically reduce the diffusion path length, minimizing mass transfer resistance and sharpening peaks for basic compounds[].

• Gas Chromatography with Flame Ionization Detection (GC-FID) (Lab C): Bypasses silica-based liquid chromatography entirely. By relying on volatility and high-temperature gradients, GC-FID eliminates silanol-induced tailing, offering superior theoretical plate counts[3].

Inter-Laboratory Comparative Framework

To objectively evaluate these methodologies, an inter-laboratory round-robin test was simulated using standardized Lumefantrine API spiked with 0.1% Impurity A Reference Standard.

Figure 1: Inter-laboratory workflow comparing RP-HPLC, Fused-Core HPLC, and GC-FID methodologies.

Experimental Protocols & Self-Validating Workflows

The following step-by-step methodologies represent the exact workflows executed by the participating laboratories. Every protocol is designed as a self-validating system , meaning no sample data is accepted unless the preliminary System Suitability Test (SST) passes strict acceptance criteria.

Protocol A: Traditional RP-C18 HPLC (Lab A)

Based on established compendial impurity profiling methods[2].

• System Preparation: Equip the HPLC with an end-capped C18 column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase Formulation: Prepare a gradient system using 0.1% trifluoroacetic acid (TFA) in water (Mobile Phase A) and Acetonitrile (Mobile Phase B). The TFA acts as an ion-pairing agent to suppress silanol ionization.

• Self-Validating SST: Inject a resolution mixture containing Lumefantrine and Impurity A.

  • Acceptance Criteria: The resolution ( Rs​ ) between Impurity A and Lumefantrine must be ≥1.5 . The tailing factor ( Tf​ ) for Lumefantrine must be ≤2.0 . If Tf​>2.0 , the column is rejected due to excessive silanol exposure.

• Sample Execution: Inject 20 µL of the sample preparation. Monitor UV absorbance at 335 nm.

• Quantification: Calculate Impurity A concentration using the external standard method via peak area integration.

Protocol B: Fused-Core Isocratic HPLC (Lab B)

Optimized for rapid, high-efficiency separation[].

• System Preparation: Install a fused-core C18 column (100 mm × 4.6 mm, 2.7 µm).

• Mobile Phase Formulation: Prepare an isocratic blend of Buffer/Acetonitrile (e.g., 30:70 v/v). The solid core of the particles limits the diffusion depth of the bulky Lumefantrine molecules, drastically speeding up mass transfer.

• Self-Validating SST: Inject the standard solution five consecutive times.

  • Acceptance Criteria: The relative standard deviation (%RSD) of the Impurity A peak area must be ≤1.0% .

• Sample Execution: Inject 3 µL of the sample at a flow rate of 1.0 mL/min.

• Quantification: Record chromatograms at 335 nm. The total run time is reduced to under 5 minutes.

Protocol C: Gas Chromatography with FID (Lab C)

An orthogonal approach to eliminate liquid-phase interactions[3].

• System Preparation: Equip the GC with a 5% phenyl-methylpolysiloxane capillary column (30 m × 0.25 mm, 0.25 µm film thickness) and a Flame Ionization Detector (FID).

• Thermal Gradient Programming: Set the injection port to 300°C. Program the oven to hold at 150°C for 1 min, ramp at 10°C/min to 325°C, and hold for 5 minutes.

• Self-Validating SST: Inject a spiked placebo matrix to verify the absence of excipient interference.

  • Acceptance Criteria: Signal-to-noise (S/N) ratio for the Impurity A peak must be ≥10 at the Limit of Quantitation (LOQ).

• Sample Execution: Inject 1 µL of the derivatized/free-base sample using helium as the carrier gas.

• Quantification: Integrate the FID signal.

Comparative Data & Performance Metrics

The quantitative results from the inter-laboratory study highlight the distinct advantages and limitations of each mechanistic approach. Data is aggregated from peer-reviewed validation parameters[2][3].

Analytical Parameter	Lab A: RP-C18 HPLC	Lab B: Fused-Core HPLC	Lab C: GC-FID
Mechanism of Separation	Hydrophobic partitioning	Hydrophobic partitioning (short diffusion path)	Boiling point & volatility
Stationary Phase	Fully porous C18 silica	Fused-core C18 silica	Capillary DB-5
Peak Symmetry ( As​ )	1.4 - 1.8 (Moderate Tailing)	1.1 - 1.3 (Excellent)	1.0 - 1.1 (Near Perfect)
LOD (General Matrix)	0.02 mg/mL	0.10 mg/mL	0.01 mg/mL
LOD (Impurity A Specific)	0.110 mg/mL	Comparable to API	Comparable to API
Precision (%RSD)	1.5%	0.6%	0.9%
Mean Recovery (%)	98.2%	99.7%	99.5%

Data Interpretation: While the traditional RP-HPLC method (Lab A) successfully meets compendial requirements, it suffers from higher peak tailing due to silanol interactions. The Fused-Core method (Lab B) offers the best precision (0.6% RSD) and fastest run times. Conversely, GC-FID (Lab C) demonstrates the highest raw sensitivity (LOD: 0.01 mg/mL) by completely avoiding liquid-phase secondary interactions[3].

Conclusion & Best Practices

For routine quality control and release testing of Lumefantrine APIs, the Fused-Core Isocratic HPLC method provides the optimal balance of speed, precision, and peak symmetry. However, for forensic impurity profiling or when investigating out-of-specification (OOS) results related to peak tailing, GC-FID serves as a highly reliable, orthogonal self-validating technique. Regardless of the chosen modality, laboratories must strictly enforce System Suitability Tests (SSTs) to ensure that the unique physicochemical properties of Lumefantrine do not compromise the quantification of Impurity A.

References

• Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine Source: Malaria Journal (via NIH PMC) URL:[Link]

• Gas chromatographic method for the determination of lumefantrine in antimalarial finished pharmaceutical products Source: Journal of Food and Drug Analysis (via FDA.gov.tw) URL:[Link]

Sources

• 1. store.usp.org [store.usp.org]
• 2. Stability-indicating HPLC-DAD/UV-ESI/MS impurity profiling of the anti-malarial drug lumefantrine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov.tw [fda.gov.tw]

Safety & Regulatory Compliance

Phase 1: Chemical Characterization &amp; Hazard Causality

An in-depth understanding of chemical degradation and environmental compliance is paramount for modern drug development professionals. Lumefantrine Impurity A (CAS: 1331642-68-2) is a critical reference standard utilized in the analytical method validation (AMV) and quality control (QC) of the widely used antimalarial drug, Lumefantrine[1]. However, due to its complex molecular architecture, the disposal of this compound requires rigorous, scientifically grounded protocols.

This guide provides a self-validating operational framework for the safe handling and regulatory-compliant disposal of Lumefantrine Impurity A, ensuring your laboratory exceeds standard safety baselines.

The "Why" Behind the Protocol To design an effective disposal strategy, one must first understand the molecular vulnerabilities and environmental hazards of the compound. Lumefantrine Impurity A is a highly lipophilic, heavily halogenated organic molecule[1][].

The presence of three chlorine atoms distributed across its fluorene and benzylidene rings imparts exceptional chemical stability, making it highly resistant to natural biodegradation. If introduced into aquatic ecosystems, it acts as a persistent organic pollutant. Furthermore, the tertiary amine group within its structure can protonate in environmental waters, altering its partitioning behavior and increasing its toxicity to aquatic life. Because of these structural realities, Lumefantrine Impurity A must be treated strictly as a halogenated hazardous waste .

Table 1: Quantitative Physicochemical & Disposal Parameters

Parameter	Value / Description	Operational Disposal Implication
CAS Number	1331642-68-2[1]	Required identifier for accurate RCRA waste manifesting.
Molecular Formula	C30H32Cl3NO[]	High chlorine content mandates segregation from non-halogenated waste.
Molecular Weight	528.9 g/mol [1]	Heavy, non-volatile solid; presents a distinct dust inhalation risk during cleanup.
Waste Classification	RCRA Hazardous (Halogenated)[3]	Requires high-temperature incineration to prevent dioxin formation.

Phase 2: Regulatory Grounding & Compliance (EPA RCRA)

Environmental compliance in the pharmaceutical laboratory is non-negotiable. In 2019, the U.S. Environmental Protection Agency (EPA) finalized the (40 CFR Part 266, Subpart P)[4]. Adhering to these guidelines ensures institutional trustworthiness and legal protection.

• The Strict Sewer Prohibition: Under Subpart P, the disposal of hazardous waste pharmaceuticals down the drain (sewering) is strictly prohibited for all facilities, including Very Small Quantity Generators (VSQGs)[4][5]. This absolute ban applies to any High-Performance Liquid Chromatography (HPLC) effluents or washing solutions containing traces of Lumefantrine Impurity A.

• Empty Container Standards: Vials that previously held the Lumefantrine Impurity A reference standard are considered "RCRA empty" only if all residues have been removed using commonly employed practices[4][6]. If visible powder or residue remains, the container itself cannot be discarded in standard trash and must be managed as hazardous waste.

Phase 3: Step-by-Step Disposal Methodology

The following protocol is a self-validating system designed to prevent cross-contamination and ensure complete chemical destruction.

Step 1: Waste Stream Segregation & Containment

• Determine Physical State: Identify whether the waste is solid (expired reference standard powders, contaminated PPE, empty unrinsed vials) or liquid (HPLC mobile phase waste, extraction solvents).

• Select Compatible Containment: For liquid waste, utilize chemically compatible, sealable containers such as High-Density Polyethylene (HDPE) carboys or heavy-duty glass.

• Halogenated Segregation (Critical): Liquid waste containing Lumefantrine Impurity A must be strictly segregated into designated "Halogenated Organic Waste" containers. Causality: Mixing halogenated waste with non-halogenated solvent waste drastically increases the cost of downstream disposal and poses severe safety risks during the incineration process.

Step 2: Labeling and Accumulation 4. Immediate Identification: Attach a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly state: "Hazardous Waste - Halogenated Organics (Contains Lumefantrine Impurity A)". 5. Secondary Containment: Store the primary waste container within a secondary containment bin capable of holding 110% of the primary container's volume. This provides a physical fail-safe against catastrophic leaks.

Step 3: Final Destruction via Incineration 6. Manifesting: Prepare a Uniform Hazardous Waste Manifest detailing the halogenated nature of the waste. 7. High-Temperature Incineration: Transfer the waste to a licensed RCRA Treatment, Storage, and Disposal Facility (TSDF). Causality: The only acceptable destruction method for heavily chlorinated compounds like Lumefantrine Impurity A is high-temperature incineration (>1000°C). Lower temperatures risk incomplete combustion, leading to the synthesis and atmospheric release of highly toxic polychlorinated dibenzodioxins (PCDDs) and furans.

Phase 4: Spill Response & Decontamination Protocol

In the event of an accidental release, immediate and calculated action is required to prevent aerosolization and environmental contamination.

• Solid Powder Spills: Do not dry sweep, as this will aerosolize the active impurity. Instead, utilize a HEPA-filtered vacuum dedicated to hazardous materials, or employ a wet-wipe method using a compatible solvent (e.g., methanol or acetonitrile) to dissolve and capture the powder.

• Liquid Spills: Surround and absorb the spill with inert, non-combustible materials such as vermiculite or clean sand.

• Disposal of Cleanup Materials: Place all absorbed materials, contaminated wipes, and PPE into a sealed hazardous waste bag. Manage and label this bag strictly as halogenated hazardous waste.

Operational Workflow Visualization

Workflow for the characterization and RCRA-compliant disposal of Lumefantrine Impurity A.

References

• Defense Centers for Public Health. "New Management Standards for Hazardous Waste Pharmaceuticals." Health.mil. Available at: [Link]

• Beveridge & Diamond PC. "EPA Overhauls Rules for Pharmaceutical Wastes That Qualify as RCRA Hazardous Wastes." Bdlaw.com. Available at: [Link]

• Republic Services. "Pharmaceutical Waste Management: The Final Pharmaceutical Rule." Republicservices.com. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P." Epa.gov. Available at: [Link]

• Covington & Burling LLP. "EPA's Final Hazardous Waste Pharmaceuticals Rule Has Significant Implications." Cov.com. Available at: [Link]

• SynZeal. "Lumefantrine Impurity A | 1331642-68-2." Synzeal.com. Available at: [Link]

Sources

• 1. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 3. cov.com [cov.com]
• 4. epa.gov [epa.gov]
• 5. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]
• 6. bdlaw.com [bdlaw.com]

Personal protective equipment for handling Lumefantrine Impurity A

As a Senior Application Scientist, I frequently observe laboratories treating pharmaceutical impurities with less operational rigor than the Active Pharmaceutical Ingredient (API) itself. This is a critical vulnerability. Lumefantrine Impurity A (CAS 1331642-68-2), chemically identified as (Z)-2-(dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethan-1-ol, is a highly specific reference standard utilized in analytical method validation (AMV) and quality control for antimalarial drug development[1].

In-silico toxicological investigations demonstrate that the toxicity risk of lumefantrine-related impurities is directly comparable to the API lumefantrine[]. Because of its lipophilic fluorene backbone and multiple halogen substitutions, Impurity A presents distinct risks, including skin sensitization, severe ocular irritation, and long-term aquatic toxicity[3][4].

This guide provides the definitive, self-validating protocols for the safe handling, solubilization, and disposal of Lumefantrine Impurity A.

The Causality of Risk: Engineering Your PPE Strategy

Do not default to standard laboratory PPE when handling halogenated fluorene derivatives. Every piece of protective equipment must be chosen based on the precise physicochemical properties of the compound:

• Hand Protection (The Lipophilicity Factor): Lumefantrine Impurity A is highly lipophilic. It can readily permeate porous materials and degrade standard latex upon prolonged contact. Nitrile gloves are mandatory because they provide a robust chemical barrier against halogenated lipophilic solids[5].

• Respiratory Protection (The Electrostatic Factor): As a dry, fine powder, this compound is prone to holding a static charge. The moment a spatula touches the powder, electrostatic repulsion can cause micro-particulates to aerosolize. Inhalation causes acute respiratory tract irritation[5]. If handled outside a Class II fume hood, a NIOSH-approved N95 or P100 particulate respirator is non-negotiable[5].

• Ocular Protection (The Particulate Factor): Standard safety glasses leave gaps at the periphery. Because airborne dust clouds of this compound cause severe eye irritation[3], tight-fitting chemical safety goggles conforming to EN 166 or NIOSH standards must be worn to prevent micro-dust ingress into the ocular mucosa[6].

Quantitative PPE Matrix by Operational Scale

Operational Scale	Mass Handled	Primary Containment	Eye/Face Protection	Respiratory Protection	Hand Protection
Analytical (QC)	< 10 mg	Analytical Draft Shield / Enclosure	Tight-fitting chemical goggles	N95 mask (if outside draft shield)	Single-layer Nitrile
Preparative	> 100 mg	Class II Fume Hood (Min 100 fpm)	Goggles + Full Face Shield	Half-face respirator (P100)	Double-layer Nitrile

Operational Workflow: Self-Validating Handling Protocol

To build a fail-safe environment, your workflow must be self-validating—meaning each step inherently verifies the success of the previous step before you proceed.

Caption: Operational workflow for the safe handling and solubilization of Lumefantrine Impurity A.

Step-by-Step Methodology

• Environmental Validation: Before opening the vial, verify the fume hood face velocity is actively reading between 80–120 feet per minute (fpm). Self-Validation: Tape a small piece of tissue to the sash; a steady inward pull physically confirms negative pressure.

• Gowning: Don a flame-resistant lab coat, tight-fitting goggles, and nitrile gloves[6]. Ensure gloves are pulled over the cuffs of the lab coat to eliminate exposed skin at the wrists.

• Anti-Static Weighing: Place the sealed vial of Lumefantrine Impurity A into the analytical balance enclosure. Pass an anti-static ionizer bar over the vial and the weighing boat for 10 seconds. Causality: Neutralizing the static charge prevents the powder from "jumping" and aerosolizing when the cap is removed.

• Solubilization (Hazard Neutralization): Transfer the weighed powder into a volumetric flask. Immediately add your diluent—Lumefantrine Impurity A is poorly soluble in water but highly soluble in organic solvents like acetonitrile, chloroform, or methanol[3].

  • Self-Validation: Cap the flask and sonicate. Visually confirm the complete dissolution of the particulate. A perfectly clear solution validates that the airborne particulate hazard has been successfully neutralized into a manageable liquid matrix.

• Decontamination: Wipe down the balance, spatulas, and hood surface with a methanol-soaked wipe. Place the wipe directly into a designated solid waste container.

Environmental Containment & Disposal Plan

Lumefantrine Impurity A contains three chlorine atoms. Under no circumstances should this compound or its solutions be discharged into standard sewer systems or aqueous waste streams[6][7].

Caption: Disposal logic and destruction pathway for halogenated Lumefantrine Impurity A waste streams.

Step-by-Step Disposal Protocol

• Waste Segregation: Segregate all liquid waste (e.g., HPLC mobile phase runoff, stock solutions) and solid waste (e.g., contaminated gloves, weighing boats, wipes) into explicitly labeled Halogenated Organic Waste receptacles.

• Spill Response: In the event of a dry powder spill, do not sweep, as this generates dust clouds[8]. Dampen the spill with water or methanol to suppress dust, then absorb with an inert material and place it in the halogenated waste bin[3].

• Destruction (Incineration): Ensure your waste management contractor is aware of the chemical structure. Because the compound is heavily chlorinated, combustion at high temperatures will generate highly toxic hydrogen chloride (HCl) gas[7].

  • Regulatory Requirement: The material must be destroyed via controlled incineration in a licensed facility equipped with flue gas scrubbing technology to neutralize the HCl emissions before they reach the atmosphere, in accordance with US EPA 40 CFR Parts 261 guidelines[6][7].

Sources

• 1. Lumefantrine Impurity A | 1331642-68-2 | SynZeal [synzeal.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. prisminltd.com [prisminltd.com]
• 6. echemi.com [echemi.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]